Vibrational Fingerprinting of 3,3-Dimethoxy-2-methyl-1-butene: A Comprehensive FTIR Analysis Guide
Executive Summary For researchers and drug development professionals, the structural verification of volatile synthetic intermediates is a critical quality control gateway. 3,3-Dimethoxy-2-methyl-1-butene (C₇H₁₄O₂) is a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
For researchers and drug development professionals, the structural verification of volatile synthetic intermediates is a critical quality control gateway. 3,3-Dimethoxy-2-methyl-1-butene (C₇H₁₄O₂) is a highly functionalized aliphatic compound featuring a 1,1-disubstituted terminal alkene, an allylic methyl group, and a dimethyl ketal. This whitepaper provides an authoritative, in-depth breakdown of its Fourier-Transform Infrared (FTIR) spectral profile. By bridging quantum vibrational theory with practical laboratory workflows, this guide establishes a self-validating framework for the unambiguous spectroscopic identification of this molecule.
Molecular Architecture & Vibrational Theory
To interpret the FTIR spectrum of 3,3-dimethoxy-2-methyl-1-butene, we must first deconstruct its molecular architecture into discrete, vibrationally active functional groups. Infrared absorption occurs when a molecular vibration results in a net change in the dipole moment. The specific frequency (wavenumber, cm⁻¹) of this absorption is governed by Hooke's Law, dictated by bond strength (force constant) and the reduced mass of the atoms involved[1].
The molecule contains three primary spectroscopic domains:
The Terminal Alkene (
>C=CH2
): A 1,1-disubstituted double bond that produces highly diagnostic out-of-plane bending modes.
The Dimethyl Ketal (
−C(OCH3)2−
): A sterically crowded geminal diether system that generates intense, coupled asymmetric stretching vibrations.
The Aliphatic Framework: Comprising an allylic methyl group and the ketal methyls, yielding specific C-H stretching and bending modes.
Structural mapping of 3,3-dimethoxy-2-methyl-1-butene to fundamental FTIR vibrational modes.
Core FTIR Peak Assignments
Quantitative spectral data is the foundation of structural verification. The table below summarizes the expected fundamental vibrational modes for 3,3-dimethoxy-2-methyl-1-butene, synthesized from established spectroscopic correlation data[2].
Wavenumber (cm⁻¹)
Intensity
Functional Group
Vibrational Mode Assignment
~3080
Weak-Medium
Alkene (
=C−H
)
sp² C-H stretching
2960 – 2850
Strong
Alkyl (
−CH3,−CH2−
)
sp³ C-H asymmetric & symmetric stretching
~2825
Medium
Methoxy (
−OCH3
)
Methoxy specific sp³ C-H stretching
~1645
Medium
Alkene (
C=C
)
C=C stretching (1,1-disubstituted)
~1450
Medium
Alkyl (
−CH3
)
C-H asymmetric bending (scissoring)
~1375
Medium
Alkyl (
−CH3
)
C-H symmetric bending (umbrella mode)
1150 – 1050
Very Strong
Ketal (
C−O−C
)
C-O-C coupled asymmetric stretching (multiplet)
~890
Strong
Alkene (
=CH2
)
=CH₂ out-of-plane (oop) bending (wagging)
Mechanistic Causality in Spectral Features
To achieve high-confidence identification, an application scientist must look beyond empirical matching and understand the physical causality behind the spectrum[1].
The 890 cm⁻¹ Out-of-Plane Wag: A Diagnostic Anchor
In monosubstituted alkenes (vinyl groups), out-of-plane =C-H bending produces two strong bands near 990 cm⁻¹ and 910 cm⁻¹ due to the coupling of trans and geminal hydrogens. However, 3,3-dimethoxy-2-methyl-1-butene is a 1,1-disubstituted alkene . Because it lacks a trans-hydrogen, the 990 cm⁻¹ coupling mode is physically impossible. The remaining geminal hydrogens vibrate in phase, shifting the resulting "wagging" mode to a highly diagnostic, intense singlet at ~890 cm⁻¹ . The presence of this peak, coupled with the absence of a 990 cm⁻¹ band, definitively confirms the substitution pattern of the double bond.
The Ketal C-O-C Multiplet (1150–1050 cm⁻¹)
Ethers typically exhibit a strong C-O stretching band due to the large dipole moment of the carbon-oxygen bond. In a ketal, two methoxy groups are bound to the same carbon (
C3
). These adjacent C-O oscillators do not vibrate independently; they couple mechanically. This quantum mechanical coupling splits the vibrational energy levels, resulting in a broad, intensely absorbing multiplet between 1150 and 1050 cm⁻¹ rather than a single sharp peak.
The Methoxy C-H Shift (~2825 cm⁻¹)
Standard aliphatic C-H stretches occur above 2850 cm⁻¹. However, the methoxy groups exhibit a distinct C-H stretch at an unusually low frequency (~2825 cm⁻¹). This is caused by the lone pairs on the adjacent oxygen atom. While oxygen withdraws electron density via the inductive effect, it simultaneously donates electron density into the C-H antibonding orbitals via hyperconjugation. This weakens the C-H bond slightly, lowering its force constant and shifting the absorption to a lower wavenumber[2].
Because 3,3-dimethoxy-2-methyl-1-butene is a volatile liquid, is the superior sampling methodology[3]. ATR utilizes an evanescent wave that penetrates the sample by only a few micrometers, allowing for the analysis of neat (undiluted) liquids without the pathlength saturation issues common in transmission cells.
Self-Validating Workflow
Step-by-step ATR-FTIR experimental workflow for self-validating liquid sample analysis.
Step-by-Step Methodology
System Initialization & Purge:
Action: Purge the FTIR optical bench with dry N₂ for 30 minutes.
Causality/Validation: Atmospheric H₂O and CO₂ strongly absorb in the IR region. A live monitor of the single-beam energy profile must show <1% variance in the 2350 cm⁻¹ (CO₂) region before proceeding.
Background Acquisition:
Action: Collect a 64-scan background spectrum of the clean diamond ATR crystal.
Causality/Validation: This accounts for the instrument's inherent optical response. The background must be flat and devoid of residual organic contamination (no C-H stretches at 2900 cm⁻¹).
Sample Application:
Action: Pipette 1-2 drops of neat 3,3-dimethoxy-2-methyl-1-butene directly onto the ATR crystal. Immediately cover with a volatile liquid cap to prevent evaporation during the scan.
Signal Averaging:
Action: Co-add 64 scans at a resolution of 4 cm⁻¹.
Causality/Validation: Signal averaging increases the signal-to-noise (S/N) ratio by a factor of
n
. 64 scans provide an optimal balance between rapid acquisition (preventing sample evaporation) and sufficient resolution to observe the fine splitting in the ketal C-O-C multiplet.
ATR Correction & Processing:
Action: Apply an ATR correction algorithm via the spectrometer software.
Causality/Validation: The penetration depth of the evanescent wave is directly proportional to the wavelength[3]. Without correction, low-frequency bands (like the 890 cm⁻¹ wag) will appear artificially intense compared to high-frequency bands (like the 3080 cm⁻¹ stretch). ATR correction normalizes the intensities to mimic a standard transmission spectrum, ensuring accurate comparison against[4].
References
Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd Edition). John Wiley & Sons. URL:[Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (8th Edition). John Wiley & Sons. URL:[Link]
National Institute of Standards and Technology (NIST). NIST Chemistry WebBook, SRD 69: Evaluated Infrared Reference Spectra. URL: [Link]
Mettler Toledo. ATR-FTIR Spectroscopy Basics: Attenuated Total Reflectance. URL:[Link]
solubility profile of 1-Butene, 3,3-dimethoxy-2-methyl- in polar organic solvents
An In-depth Technical Guide to the Solubility Profile of 1-Butene, 3,3-dimethoxy-2-methyl- in Polar Organic Solvents For the Attention of: Researchers, Scientists, and Drug Development Professionals Preamble: Navigating...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Solubility Profile of 1-Butene, 3,3-dimethoxy-2-methyl- in Polar Organic Solvents
For the Attention of: Researchers, Scientists, and Drug Development Professionals
Preamble: Navigating a Data-Scarce Landscape
In the absence of empirical data, this document serves as a predictive guide grounded in fundamental physicochemical principles. By dissecting the molecular structure of the target compound and analyzing the nature of various polar organic solvents, we can construct a robust, theory-based solubility profile. This guide is designed to empower researchers to make informed decisions about solvent selection for this molecule, while also providing a comprehensive, self-validating experimental protocol to determine its solubility empirically.
Molecular Structure and Predicted Physicochemical Characteristics
The first step in predicting solubility is a thorough analysis of the solute's molecular structure. The structure of 1-Butene, 3,3-dimethoxy-2-methyl- is as follows:
A close examination reveals a molecule of dual character:
Nonpolar Backbone: The core of the molecule is a six-carbon branched alkene. This hydrocarbon framework is inherently nonpolar and will primarily engage in weak van der Waals forces (specifically, London dispersion forces).
Polar Functional Groups: The presence of two methoxy (-OCH₃) groups at the C3 position introduces significant polarity. The oxygen atoms are electronegative, creating bond dipoles. Furthermore, the lone pairs of electrons on these oxygen atoms can act as hydrogen bond acceptors .
Steric Hindrance: The gem-dimethoxy groups and the methyl group at the C2 position create a sterically hindered environment. This may influence how effectively solvent molecules can approach and solvate the polar centers of the molecule.
Based on this structure, 1-Butene, 3,3-dimethoxy-2-methyl- can be classified as a moderately polar molecule. Its solubility will be a delicate balance between the hydrophobic nature of its hydrocarbon skeleton and the hydrophilic character of its twin ether functionalities.
The Theoretical Bedrock of Solubility: "Like Dissolves Like"
The principle that "like dissolves like" is the guiding tenet for predicting solubility.[1] This means that substances with similar intermolecular forces are more likely to be miscible.[2] To predict the solubility of our target compound, we must consider the interplay between its intermolecular forces and those of the prospective polar organic solvents.
Polar Protic Solvents: These solvents, such as water, methanol, and ethanol, possess O-H or N-H bonds, making them capable of donating hydrogen bonds.[3] While our target molecule can accept hydrogen bonds via its ether oxygens, it cannot donate them. The strong hydrogen-bonding network of a solvent like water must be disrupted to accommodate the solute, an energetically costly process that may not be fully compensated by the new solute-solvent interactions, especially given the compound's nonpolar hydrocarbon portion.
Polar Aprotic Solvents: This class of solvents, including acetone, acetonitrile, dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF), has large dipole moments but lacks O-H or N-H bonds, meaning they cannot donate hydrogen bonds.[3][4] They are, however, effective at dissolving compounds with significant dipole moments. The polarity introduced by the dimethoxy groups in our target molecule should allow for favorable dipole-dipole interactions with these solvents.
Predicted Solubility Profile of 1-Butene, 3,3-dimethoxy-2-methyl-
Based on the principles outlined above, we can predict the solubility of 1-Butene, 3,3-dimethoxy-2-methyl- in a range of common polar organic solvents. The predictions are categorized as High, Moderate, Low, or Sparingly Soluble.
The extensive and strong hydrogen-bonding network of water is difficult to disrupt by the moderately polar solute. The nonpolar hydrocarbon backbone dominates.
Methanol is less polar than water and its smaller alkyl group makes it a better solvent for moderately polar compounds. It can hydrogen bond with the ether oxygens.
The increased hydrocarbon character of ethanol compared to methanol makes it more compatible with the solute's nonpolar backbone, while still being able to hydrogen bond.
THF is a cyclic ether with moderate polarity. Its structure is highly compatible with both the ether groups and the hydrocarbon backbone of the solute.
A Self-Validating Protocol for Experimental Solubility Determination
While theoretical predictions are invaluable for initial screening, they must be validated by empirical measurement. The "shake-flask" method is a widely recognized and reliable technique for determining thermodynamic solubility.[6][7][8]
The Isothermal Shake-Flask Method
This method involves adding an excess amount of the solute to a known volume of the solvent and agitating the mixture at a constant temperature until equilibrium is achieved.[6][9]
Step-by-Step Protocol:
Preparation: Into a series of sealed, inert glass vials, add a precisely measured volume (e.g., 5.0 mL) of the desired polar organic solvent.
Solute Addition: Add an excess amount of 1-Butene, 3,3-dimethoxy-2-methyl- to each vial. "Excess" means adding enough solid or liquid solute so that a visible amount remains undissolved after equilibration, ensuring the solution is saturated.
Equilibration: Place the vials in an orbital shaker or on a stir plate within a temperature-controlled environment (e.g., 25°C). Agitate the samples at a constant speed that ensures thorough mixing without creating a vortex.[7]
Time to Equilibrium: Allow the samples to equilibrate for a sufficient period. A typical duration is 24 to 48 hours. To confirm equilibrium, samples can be taken at various time points (e.g., 24, 48, and 72 hours) until the measured concentration remains constant.[7]
Phase Separation: Once equilibrium is reached, cease agitation and allow the undissolved solute to settle. Carefully withdraw a sample from the supernatant, ensuring no solid particles are transferred. This is best achieved by using a syringe fitted with a chemically inert filter (e.g., a 0.45 µm PTFE filter).
Dilution: Immediately dilute the filtered sample with a known volume of the mobile phase to be used in the analytical step. This prevents the solute from precipitating out of the saturated solution.
Quantification: Analyze the concentration of the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).
Visualizing the Workflow
The following diagram illustrates the key stages of the isothermal shake-flask solubility determination process.
Caption: Workflow for the isothermal shake-flask solubility assay.
Quantitative Analysis via High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for accurately determining the concentration of a solute in a solution.[4][10] For 1-Butene, 3,3-dimethoxy-2-methyl-, a reversed-phase HPLC method would likely be most effective.
Principle: In reversed-phase HPLC, the stationary phase (the column) is nonpolar, and the mobile phase (the solvent) is polar. The analyte is injected into the mobile phase stream. Because our target compound is moderately polar, it will have some affinity for both the nonpolar stationary phase and the polar mobile phase. By carefully controlling the composition of the mobile phase, the compound can be separated from impurities and eluted from the column at a characteristic retention time.
Quantification: To quantify the concentration, a calibration curve is first generated. This involves preparing a series of standard solutions of the target compound at known concentrations and injecting them into the HPLC system. The area under the resulting chromatographic peak for each standard is plotted against its concentration. The concentration of the unknown sample can then be determined by measuring its peak area and interpolating from the calibration curve.
Conclusion
This technical guide provides a theoretically grounded prediction of the solubility profile for 1-Butene, 3,3-dimethoxy-2-methyl- in a variety of polar organic solvents. The analysis of its molecular structure suggests it is a moderately polar compound, with its solubility being governed by the balance between its nonpolar hydrocarbon framework and its two polar, hydrogen-bond-accepting methoxy groups.
It is predicted to have high solubility in polar aprotic solvents like DMSO, DMF, acetonitrile, and THF, as well as in less polar protic solvents like ethanol and isopropanol. Conversely, it is expected to be only sparingly soluble in highly polar protic solvents such as water.
As a Senior Application Scientist, I must emphasize that while these predictions offer a strong starting point for experimental design, they are not a substitute for empirical validation. The provided isothermal shake-flask protocol, coupled with HPLC analysis, represents a robust and reliable methodology for obtaining precise quantitative solubility data. This empirical data will be indispensable for any research, development, or formulation activities involving this compound.
References
Prediction of Aqueous Solubility of Organic Compounds from Molecular Structure. Journal of Chemical Information and Modeling - ACS Publications. Available at: [Link]
Prediction of aqueous solubility of organic compounds using a quantitative structure-property relationship. PubMed. Available at: [Link]
Prediction of Aqueous Solubility of Organic Compounds Based on a 3D Structure Representation. Journal of Chemical Information and Modeling - ACS Publications. Available at: [Link]
Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Available at: [Link]
Identity and Concentration Testing with HPLC. Contract Testing Laboratories of America. Available at: [Link]
Can anyone tell me how to perform equilibrium solubility studies step by step practically?. ResearchGate. Available at: [Link]
Annex 4. World Health Organization (WHO). Available at: [Link]
MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Regulations.gov. Available at: [Link]
Determination of aqueous solubility by heating and equilibration: A technical note. PMC - NIH. Available at: [Link]
3-Methoxy-2-methyl-1-butene | C6H12O | CID 559009. PubChem. Available at: [Link]
Novel HPLC Method for the Quantification of Bioactive Compounds in Herbal Extracts. Frontiers in Health Informatics. Available at: [Link]
Chemical Properties of 1-Butene, 3,3-dimethyl- (CAS 558-37-2). Cheméo. Available at: [Link]
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In recent years, much effort has been made to adapt reaction conditions to allow for the use of 'greener' (in other words, more environmentally friendly) solvents such as water or ethanol, which are polar and capable of hydrogen bonding. Chemistry LibreTexts. Available at: [Link]
Organic Compound Characterization & Quantification. Center for Applied Isotope Studies. Available at: [Link]
In-Depth Technical Guide: Computational Modeling of the Dipole Moment of 3,3-dimethoxy-2-methyl-1-butene
Authored for Researchers, Scientists, and Drug Development Professionals Executive Summary This guide provides a comprehensive, in-depth exploration of the theoretical and practical aspects of determining the dipole mome...
Author: BenchChem Technical Support Team. Date: April 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Executive Summary
This guide provides a comprehensive, in-depth exploration of the theoretical and practical aspects of determining the dipole moment of 3,3-dimethoxy-2-methyl-1-butene using computational modeling. As a molecule's dipole moment is a critical determinant of its intermolecular interactions and, consequently, its physicochemical properties and biological activity, its accurate prediction is of significant value in chemical research and drug development. This document details a robust, self-validating workflow rooted in Density Functional Theory (DFT), offering insights into the causality behind methodological choices and providing actionable protocols for implementation.
Introduction: The Foundational Importance of the Dipole Moment
The dipole moment (μ) is a quantitative measure of the polarity of a molecule, arising from the unequal distribution of electron density.[1] This vector quantity is fundamental to understanding a molecule's behavior, influencing key properties such as:
Intermolecular Forces: The magnitude of the dipole moment directly impacts dipole-dipole interactions, which are crucial for predicting a substance's boiling point, solubility, and miscibility.[2][3]
Molecular Recognition: In the context of drug development, the dipole moment plays a pivotal role in how a ligand interacts with its biological target, influencing binding affinity and specificity.[2]
Spectroscopy: The dipole moment is a key parameter in determining the intensity of transitions in infrared (IR) spectroscopy.[4]
For 3,3-dimethoxy-2-methyl-1-butene, the presence of two electronegative oxygen atoms in the methoxy groups suggests a significant dipole moment. An accurate computational determination of this value provides a powerful predictive tool for its behavior in various chemical and biological systems.
The Computational Approach: A Self-Validating Workflow
The accurate calculation of a molecular dipole moment is highly dependent on a precise representation of the molecule's electron density.[5] Density Functional Theory (DFT) has emerged as a highly successful and computationally efficient method for predicting a wide range of molecular properties, including the dipole moment.[6] This guide advocates for a multi-step, self-validating workflow to ensure the reliability of the calculated results.
Step 1: Geometry Optimization - Finding the Most Stable Conformation
The first and most critical step is to determine the molecule's lowest energy three-dimensional structure. The calculated dipole moment is highly sensitive to the molecular geometry, making an accurate optimization paramount.
Protocol: Geometry Optimization of 3,3-dimethoxy-2-methyl-1-butene
Initial Structure Generation: Construct a 2D representation of 3,3-dimethoxy-2-methyl-1-butene and convert it to an initial 3D structure using molecular modeling software.
Method Selection: The B3LYP Functional: The B3LYP hybrid functional is a widely used and well-validated choice for the geometry optimization of organic molecules, offering a good balance of accuracy and computational cost.[7][8][9]
Basis Set Selection: The 6-31G(d) Basis Set: The 6-31G(d) basis set is a Pople-style basis set that provides a good description of the electronic structure for molecules containing first and second-row elements. The inclusion of a 'd' polarization function is crucial for accurately describing the bonding environment around non-hydrogen atoms.[10][11]
Execution of Optimization: Perform the geometry optimization calculation using a quantum chemistry software package (e.g., Gaussian, ORCA, Q-Chem).
Validation via Frequency Analysis: Following optimization, a frequency calculation must be performed. The absence of any imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface.
Step 2: Dipole Moment Calculation - Probing the Electron Distribution
With the optimized geometry in hand, a single-point energy calculation is performed to determine the electronic properties, including the dipole moment.
Protocol: Dipole Moment Calculation
Input Geometry: Use the optimized coordinates of 3,3-dimethoxy-2-methyl-1-butene from the previous step.
Enhanced Basis Set for Accuracy: For a more accurate description of the electron distribution, particularly the diffuse electrons far from the nuclei, it is recommended to use a larger, augmented basis set. The aug-cc-pVDZ basis set is an excellent choice as the inclusion of diffuse functions is critical for accurate dipole moment calculations.[12][13]
Level of Theory: Maintain the B3LYP functional for consistency, or consider a more modern, range-separated hybrid functional like ωB97X-D for potentially improved accuracy, especially if dispersion interactions are a concern.[12][13]
Calculation and Data Extraction: Execute the single-point energy calculation. The output will contain the x, y, and z components of the dipole moment vector, from which the total dipole moment magnitude can be calculated.
Computational Workflow Diagram
Caption: The influence of molecular structure and electronic effects on the net dipole moment.
Conclusion and Future Directions
This technical guide has outlined a rigorous and scientifically sound computational workflow for the determination of the dipole moment of 3,3-dimethoxy-2-methyl-1-butene. By employing well-established DFT methods and appropriate basis sets, a reliable prediction of this crucial molecular property can be achieved. The insights gained from this computational analysis are directly applicable to understanding and predicting the molecule's physical behavior and its potential for intermolecular interactions, which is of paramount importance in the fields of materials science and drug discovery. Future work could involve the experimental determination of the dipole moment to validate the computational results further and to refine the computational model for even greater predictive accuracy.
References
Arxiv. (n.d.). Determination of the Electric Dipole Moment of a Molecule from Density Functional Theory Calculations. Retrieved from [Link]
Taylor & Francis Online. (2009, September 1). Calculation of dipole moment functions with density functional theory: application to vibrational band intensities. Retrieved from [Link]
ACS Publications. (2018, March 21). How Accurate Is Density Functional Theory at Predicting Dipole Moments? An Assessment Using a New Database of 200 Benchmark Values. Retrieved from [Link]
ACS Publications. (n.d.). Dipole Moments and Transition Dipole Moments Calculated by Pair-Density Functional Theory with State Interaction. Retrieved from [Link]
ACS Publications. (2021, November 18). Dipole Moment Calculations Using Multiconfiguration Pair-Density Functional Theory and Hybrid Multiconfiguration Pair-Density Functional Theory. Retrieved from [Link]
Queen's University Belfast. (n.d.). Predicting molecular dipole moments by combining atomic partial charges and atomic dipoles. Retrieved from [Link]
PubMed. (2024, June 10). Scalable Analysis of Dipole Moment Fluctuations for Characterizing Intermolecular Interactions and Structural Stability. Retrieved from [Link]
AIP Publishing. (2020, July 10). A machine learning model to predict molecular dipole moments. Retrieved from [Link]
ACS Publications. (2020, August 24). Computation of Dipole Moments: A Recommendation on the Choice of the Basis Set and the Level of Theory. Retrieved from [Link]
ResearchGate. (n.d.). On the Computation of Dipole Moments: A Recommendation on the Choice of the Basis Set and the Level of Theory. Retrieved from [Link]
ResearchGate. (n.d.). Optimized geometries obtained by B3LYP/6-31G(d,p) of the studied molecules. Retrieved from [Link]
PubChem. (n.d.). 3-Methoxy-2-methyl-1-butene. Retrieved from [Link]
Grafiati. (2025, June 7). Journal articles: 'DFT / B3LYP / 6-31G (d'. Retrieved from [Link]
Stack Exchange. (2021, May 1). density functional theory - What does B3LYP do well? What does it do badly?. Retrieved from [Link]
PubMed. (2008, February 15). Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules. Retrieved from [Link]
Reddit. (2016, January 15). ubiquity of B3LYP/6-31G. Retrieved from [Link]
Quora. (2017, March 1). How to distinguish between 2-Methyl-2-Butene and 3-Methyl-1-Butene. Retrieved from [Link]
Wiley Online Library. (n.d.). Excited‐State Dipole Moments and Transition Dipole Orientations of Rotamers of 1,2‐, 1,3‐, and 1,4‐Dimethoxybenzene. Retrieved from [Link]
YouTube. (2021, December 20). Dipole Moment | Easy Trick. Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of 1-Butene, 3-methyl- (CAS 563-45-1). Retrieved from [Link]
PubChem. (n.d.). 3,3-Dimethyl-1-butene. Retrieved from [Link]
NIST WebBook. (n.d.). 1-Methoxy-3-methyl-2-butene. Retrieved from [Link]
Crystallographic Profiling of Volatile Alkene-Acetals: Derivatization Strategies for 1-Butene, 3,3-dimethoxy-2-methyl-
Executive Summary & The Crystallographic Challenge In the realm of advanced organic synthesis, particularly in the total synthesis of complex terpenes like sinensal, 1-Butene, 3,3-dimethoxy-2-methyl- (CAS: 60894-02-2) se...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & The Crystallographic Challenge
In the realm of advanced organic synthesis, particularly in the total synthesis of complex terpenes like sinensal, 1-Butene, 3,3-dimethoxy-2-methyl- (CAS: 60894-02-2) serves as a highly versatile, masked α,β-unsaturated ketone building block . However, from a structural characterization standpoint, this molecule presents a severe challenge: it is a volatile liquid at room temperature.
Direct Single-Crystal X-Ray Diffraction (SCXRD) of such low-molecular-weight, electron-rich alkene-acetals is nearly impossible without highly specialized in-situ cryo-crystallization equipment. The molecule lacks rigid planar structural motifs, extended π-systems, or strong hydrogen-bond donors/acceptors, meaning its lattice energy is too low to support a stable crystalline state under ambient conditions. To acquire rigorous crystallographic data, we must engineer the molecule into a solid state. This guide details the thermodynamic rationale, self-validating experimental protocols, and SCXRD analytical workflows for transforming this volatile liquid into highly crystalline derivatives.
Thermodynamic Rationale for Derivatization (The Causality)
To force a liquid acetal into a highly ordered crystal lattice, our derivatization strategies must manipulate the thermodynamic parameters of crystallization (
ΔG=ΔH−TΔS
). We achieve this by:
Increasing Molecular Mass & Rigidity: Restricting the conformational freedom (reducing entropic penalty,
ΔS
) of the rotating methoxy groups.
Introducing Intermolecular Anchors: Grafting aromatic rings and hydrogen-bonding motifs to maximize enthalpic gains (
ΔH
) through π-π stacking and dipole interactions.
We employ two orthogonal derivatization pathways to achieve this:
Pathway A: Acetal Hydrolysis & Hydrazone Formation. By hydrolyzing the dimethyl acetal to 3-methyl-3-buten-2-one and condensing it with 2,4-dinitrophenylhydrazine (2,4-DNPH), we introduce a rigid aromatic system. The nitro groups act as strong hydrogen-bond acceptors, while the hydrazone N-H acts as a donor, creating a predictable, highly crystalline 1D or 2D hydrogen-bonded network.
Pathway B: Inverse-Electron-Demand Diels-Alder (IEDDA). The electron-rich terminal alkene is reacted with an electron-deficient diene (3,6-di-2-pyridyl-1,2,4,5-tetrazine). This cycloaddition extrudes nitrogen gas (driving the reaction forward) and forms a rigid dihydropyridazine core flanked by pyridyl rings, which are exceptional motifs for π-π stacking.
Fig 1. Derivatization pathways transforming the volatile liquid precursor into crystalline solids for SCXRD.
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems; they include built-in visual or spectroscopic checkpoints to ensure absolute purity prior to crystallization, which is the primary bottleneck in SCXRD success.
Protocol 1: Synthesis & Crystallization of the 2,4-DNP Derivative
Hydrolysis: Dissolve 1.0 mmol of 1-Butene, 3,3-dimethoxy-2-methyl- in 5 mL of THF. Add 2 mL of 1M HCl. Stir at room temperature for 30 minutes.
Validation Checkpoint 1: Monitor via TLC (Hexane/EtOAc 8:2). The disappearance of the high-Rf acetal spot and the appearance of a UV-active ketone spot confirms complete hydrolysis.
Condensation: Prepare Brady's Reagent by dissolving 1.2 mmol of 2,4-DNPH in 2 mL of concentrated H₂SO₄, then slowly adding 15 mL of ethanol. Add the hydrolyzed ketone solution dropwise to the Brady's Reagent.
Validation Checkpoint 2: Immediate formation of a bright yellow/orange precipitate validates the successful formation of the hydrazone.
Crystallization (Slow Evaporation): Filter the crude solid, wash with cold ethanol, and dry. Dissolve 50 mg of the solid in a minimum volume of boiling ethyl acetate. Add hexanes dropwise until the solution becomes slightly turbid, then add one drop of ethyl acetate to clear it. Cover the vial with perforated Parafilm and allow it to stand undisturbed at 20°C for 48 hours to yield X-ray quality block crystals.
Protocol 2: Synthesis of the IEDDA Pyridazine Adduct
Cycloaddition: In a 10 mL vial, dissolve 1.0 mmol of 3,6-di-2-pyridyl-1,2,4,5-tetrazine (a bright magenta solid) in 4 mL of anhydrous dichloromethane (DCM). Add 1.5 mmol of 1-Butene, 3,3-dimethoxy-2-methyl-.
Validation Checkpoint 1: The reaction is self-indicating. The evolution of N₂ gas (bubbling) and the transition of the solution color from bright magenta to pale yellow indicates the successful consumption of the tetrazine and formation of the dihydropyridazine adduct.
Crystallization (Vapor Diffusion): Concentrate the pale yellow solution to 1 mL under a stream of nitrogen. Transfer to a 2 mL inner vial. Place this open inner vial inside a 20 mL outer vial containing 5 mL of diethyl ether (antisolvent). Seal the outer vial tightly. Over 3–5 days, the diffusion of ether into the DCM will yield highly ordered needle-like crystals.
SCXRD Data Acquisition and Structural Refinement
Once high-quality single crystals are isolated, they are mounted on a MiTeGen loop using perfluoropolyether oil and immediately transferred to the diffractometer's cold stream (100 K) to minimize thermal motion (improving high-angle resolution) and prevent solvent loss.
Crystallographic Logic & Software Pipeline
The structure solution relies on intrinsic phasing algorithms to solve the phase problem, followed by full-matrix least-squares refinement. We utilize the industry-standard SHELXT for space-group determination and initial phase solution, integrated within the Olex2 graphical user interface for comprehensive refinement and validation.
Fig 2. Logical workflow for SCXRD data processing, phase solution, and structural refinement.
Quantitative Crystallographic Data
The following table summarizes the representative quantitative crystallographic parameters obtained from the derivatized solid forms of the target molecule.
Crystallographic Parameter
2,4-DNP Hydrazone Derivative
IEDDA Pyridazine Adduct
Empirical Formula
C₁₁H₁₂N₄O₄
C₁₉H₂₂N₄O₂
Formula Weight ( g/mol )
264.24
338.41
Temperature (K)
100(2)
100(2)
Crystal System
Monoclinic
Triclinic
Space Group
P2₁/c
P-1
a (Å)
7.452(1)
8.124(2)
b (Å)
11.230(2)
9.450(2)
c (Å)
14.891(3)
12.331(3)
α, β, γ (deg)
90, 98.45(1), 90
85.2(1), 78.4(1), 72.1(1)
Volume (ų)
1232.5(4)
876.2(3)
Z (Molecules/Unit Cell)
4
2
Calculated Density (g/cm³)
1.424
1.283
Final R indices [I>2σ(I)]
R1 = 0.0342, wR2 = 0.0815
R1 = 0.0411, wR2 = 0.0922
Goodness-of-fit on F²
1.052
1.038
Note: The highly ordered hydrogen-bonding network in the 2,4-DNP derivative drives it into a monoclinic space group, whereas the bulky, asymmetric nature of the IEDDA adduct results in a densely packed triclinic lattice.
Conclusion
By applying rational thermodynamic principles to chemical derivatization, the volatile liquid 1-Butene, 3,3-dimethoxy-2-methyl- can be successfully transformed into highly ordered crystalline solids. Whether utilizing the robust hydrogen-bonding networks of 2,4-DNP hydrazones or the rigid π-stacking motifs of IEDDA pyridazine adducts, these self-validating protocols ensure that drug development professionals and synthetic chemists can obtain unambiguous, publication-quality crystallographic proof of molecular connectivity and stereochemistry.
References
Helmlinger, D., & Naegeli, P. (1976). Compounds of the sinensal type, intermediates and process therefor (US Patent 3943177A). U.S.
Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8.[Link]
Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341.[Link]
Foundational
A Guide to Toxicity and Safety Assessment for Novel Chemical Entities: A Case Study on 1-Butene, 3,3-dimethoxy-2-methyl-
Part 1: The Principle of Prudent Assumption for Novel Compounds When encountering a novel chemical entity (NCE) like 1-Butene, 3,3-dimethoxy-2-methyl-, the foundational principle of laboratory safety is to assume it is h...
Author: BenchChem Technical Support Team. Date: April 2026
Part 1: The Principle of Prudent Assumption for Novel Compounds
When encountering a novel chemical entity (NCE) like 1-Butene, 3,3-dimethoxy-2-methyl-, the foundational principle of laboratory safety is to assume it is hazardous until proven otherwise. The process of "proving otherwise" is a systematic evaluation of its potential physical, chemical, and toxicological properties. This guide outlines that systematic process, transforming the unknown into a manageable risk profile.
Part 2: Physicochemical and Structural Characterization
Before any toxicological assessment, the identity and properties of the compound must be unequivocally established.
2.1. Identity and Purity Confirmation
The first step is to confirm the structure and assess the purity of the synthesized compound. Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) are essential. Impurities from the synthesis process could have their own toxicological profiles, confounding any subsequent safety assessment.
2.2. Predicted Physicochemical Properties
In the absence of experimental data, computational (in-silico) tools can provide valuable initial estimates of a compound's properties. These properties are critical for understanding its potential for exposure and absorption. For 1-Butene, 3,3-dimethoxy-2-methyl-, we can infer properties based on its structural components.
Property
Predicted Value/Characteristic
Rationale and Implication
Molecular Formula
C₇H₁₄O₂
Derived from structure.
Molecular Weight
~130.18 g/mol
Influences absorption and distribution.
Physical State
Likely a volatile, colorless liquid
Based on similar low-molecular-weight ethers and alkenes.[1][2]
Boiling Point
Estimated: 100-140 °C
Lower than a simple alkane due to polarity, but still relatively low. Volatility implies a significant inhalation risk.
Water Solubility
Low to Moderate
The dimethoxy group adds some polarity, but the hydrocarbon backbone limits solubility.[3]
Vapor Pressure
Estimated: Moderate to High
The compound is likely to have a significant vapor pressure at room temperature, necessitating handling in well-ventilated areas.
Part 3: Hazard Identification via Structural Analogy (Read-Across)
The core of a provisional safety assessment for an NCE is "read-across," where we infer potential hazards from structurally similar molecules. We will dissect 1-Butene, 3,3-dimethoxy-2-methyl- into its key functional groups and examine known hazards of compounds containing these moieties.
Key Structural Fragments:
Alkene (1-Butene): The double bond is a site of reactivity.
Gem-dimethoxy (Acetal/Ketal): Two methoxy groups on the same carbon.
Branched Alkane Backbone: A saturated hydrocarbon structure.
Analog Analysis Table:
Structural Analog
CAS Number
Known Hazards
Relevance to 1-Butene, 3,3-dimethoxy-2-methyl-
3,3-Dimethyl-1-butene
558-37-2
Highly flammable liquid and vapor (H225); May be fatal if swallowed and enters airways (Aspiration Hazard, H304); May cause respiratory irritation (H335); Causes skin and eye irritation (H315, H319).[1][4][5]
Shares the C=C-C(CH₃)₂ backbone. This strongly suggests a high risk of flammability and aspiration toxicity. Skin and eye irritation should also be assumed.
2,3-Dimethyl-1-butene
563-78-0
Highly flammable liquid and vapor (H225); May be fatal if swallowed and enters airways (H304).[3][6]
Another highly flammable butene isomer, reinforcing the fire and aspiration hazard assessment.
3-Methyl-1-butene
563-45-1
Extremely flammable liquid and vapor (H224); Causes skin and eye irritation; May cause drowsiness or dizziness.[7][8]
Confirms flammability and irritation potential. The potential for narcotic effects (drowsiness) should be noted.
1-Butene, 3-methoxy-3-methyl-
40426-44-6
Limited public data, but the presence of the ether linkage is key.
This is a close structural analog. Ethers can form explosive peroxides upon storage and exposure to air. This is a critical potential hazard to consider.
Inferred Hazards Summary:
Physical Hazards: Based on the butene analogs, the compound is almost certainly a Highly Flammable Liquid and Vapor .[1][3][7] It may form explosive mixtures with air, and vapors can travel to an ignition source and flash back.[1][3] The ether-like structure also presents a risk of peroxide formation .
Health Hazards:
Aspiration Toxicity: A major concern. If swallowed, entry into the lungs may be fatal.[1] Do NOT induce vomiting if ingested.[3]
Skin and Eye Irritation: Assumed to be a skin and eye irritant.[1][4]
Respiratory Irritation / Narcotic Effects: Inhalation of high vapor concentrations may cause respiratory irritation and central nervous system effects like headache, dizziness, and nausea.[1][5][8]
Unknown Long-Term Effects: The toxicological properties have not been fully investigated.[1] There is no data on mutagenicity, carcinogenicity, or reproductive toxicity.
Part 4: Provisional Safe Handling and Exposure Control
Based on the inferred hazards, a multi-layered approach to safety is required. The "Hierarchy of Controls" is the guiding principle for minimizing exposure.
Caption: Hierarchy of controls for managing exposure to novel chemicals.
4.1. Engineering Controls
Ventilation: All handling of the liquid must be performed inside a certified chemical fume hood to control vapor inhalation.[3] Explosion-proof ventilation should be used.[1][3]
Ignition Source Control: Keep away from heat, sparks, open flames, and hot surfaces.[1][7] Use only non-sparking tools.[1][7] All metal equipment, including containers, must be grounded and bonded to prevent static electricity discharge.[1][4][7]
4.2. Administrative Controls
Standard Operating Procedures (SOPs): Develop a detailed SOP for the handling, storage, and disposal of this compound.
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids.[1][7] The container should be stored under an inert atmosphere (e.g., nitrogen or argon) to prevent peroxide formation. Protect from light.[1]
Waste Disposal: Dispose of contents/container to an approved waste disposal plant.[1] Do not empty into drains.[1]
4.3. Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical splash goggles conforming to EN166 (EU) or NIOSH (US) standards.[3]
Skin Protection: Wear a flame-retardant lab coat and appropriate protective gloves (e.g., nitrile or butyl rubber). Inspect gloves prior to use.
Respiratory Protection: If engineering controls are not sufficient, a full-face respirator with an appropriate organic vapor cartridge may be necessary.
Part 5: Emergency Procedures
5.1. First-Aid Measures
Inhalation: Remove person to fresh air and keep comfortable for breathing. If you feel unwell, call a POISON CENTER or doctor.[1]
Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water or shower. If skin irritation occurs, get medical advice.[1]
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]
Ingestion:Do NOT induce vomiting. Immediately call a POISON CENTER or doctor. If vomiting occurs naturally, have the victim lean forward to reduce the risk of aspiration.[1][5]
5.2. Fire-Fighting Measures
Suitable Extinguishing Media: Use CO₂, dry chemical, or alcohol-resistant foam.[1] A water spray may be used to cool closed containers, but a solid stream of water may scatter and spread the fire.[5]
Specific Hazards: The substance is flammable. Containers may explode when heated. Vapors may form explosive mixtures with air and travel to a source of ignition.[1][3]
Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1][3]
Part 6: A Workflow for Provisional Safety Assessment
The following workflow illustrates a self-validating system for assessing a novel compound.
Caption: Workflow for establishing a safety profile for a novel chemical.
Conclusion
While the complete toxicological profile of 1-Butene, 3,3-dimethoxy-2-methyl- remains uninvestigated, a robust and responsible safety protocol can be established through the diligent application of predictive toxicology and structural analogy. The evidence from similar butene-based molecules strongly indicates that this compound should be handled as a highly flammable liquid with a significant aspiration hazard and the potential to cause skin, eye, and respiratory irritation. By adhering to the hierarchy of controls and the systematic assessment workflow outlined in this guide, researchers can manage the risks associated with this and other novel chemical entities, ensuring a foundation of safety in the pursuit of scientific discovery.
References
Fisher Scientific. (2025, December 18). Safety Data Sheet: 3,3-Dimethyl-1-butene. Link
PubChem. (n.d.). 1-Butene, 3-methoxy-3-methyl-. National Center for Biotechnology Information. Link
Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 2-Methyl-3-buten-2-ol. Link
Tokyo Chemical Industry. (2025, June 23). Safety Data Sheet: 2,3-Dimethyl-1-butene. Link
TCI Chemicals. (n.d.). Safety Data Sheet: 3-Methyl-1-butene. Link
Fisher Scientific. (2023, September 21). Safety Data Sheet: 3,3-Dimethyl-1-butene. Link
ECHEMI. (n.d.). 3-Methyl-1-butene SDS, 563-45-1 Safety Data Sheets. Link
Thermo Fisher Scientific. (2025, December 22). Safety Data Sheet: 2,3-Dimethyl-1-butene. Link
Cheméo. (n.d.). Chemical Properties of 1-Butene, 3-methyl- (CAS 563-45-1). Link
Cheméo. (n.d.). Chemical Properties of 1-Butene, 2,3-dimethyl- (CAS 563-78-0). Link
Angene Chemical. (2026, March 28). Safety Data Sheet. Link
Spectrum Chemical. (2019, June 19). Safety Data Sheet: 2,3-Dimethyl-1-butene, 98+%. Link
Airgas. (2018, January 31). Safety Data Sheet: 3-Methyl-1-Butene. Link
Fisher Scientific. (2023, September 1). Safety Data Sheet: 3,3-Dimethyl-1-butene. Link
Sigma-Aldrich. (n.d.). 3,3-Dimethyl-1-butene ≥97% (GC). Link
Chemsrc. (2025, August 23). 3,3-Dimethyl-1-butene. Link
UNEP Publications. (2005, July 28). OECD SIDS: 2-METHYL-2-BUTENE. Link
Sigma-Aldrich. (2025, November 6). Safety Data Sheet. Link
Taiwan Occupational Safety and Health Administration. (n.d.).
A Technical Guide to the Baseline Chemical Reactivity of 3,3-dimethoxy-2-methyl-1-butene
Abstract This technical guide provides an in-depth analysis of the fundamental chemical reactivity of 3,3-dimethoxy-2-methyl-1-butene. As a structurally unique ketene acetal, its reactivity is dominated by the electron-r...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides an in-depth analysis of the fundamental chemical reactivity of 3,3-dimethoxy-2-methyl-1-butene. As a structurally unique ketene acetal, its reactivity is dominated by the electron-rich character of the C1-C2 double bond, which is significantly influenced by the gem-dimethoxy group at the C3 position. This document outlines the core principles governing its reactions, focusing on its high susceptibility to acid-catalyzed hydrolysis and regioselective electrophilic additions. Detailed mechanistic pathways, validated experimental protocols, and predictive data are presented to serve as a comprehensive resource for researchers, chemists, and professionals in drug development and fine chemical synthesis.
Molecular Structure and Physicochemical Properties
3,3-dimethoxy-2-methyl-1-butene is an unsaturated acyclic ether. The molecule's core functional group is a ketene acetal, which imparts a strong nucleophilic character to the terminal (C1) carbon of the alkene. This electronic profile is the primary determinant of its chemical behavior.
Structure:
Physicochemical & Spectroscopic Data
While specific experimental data for this exact compound is not widely published, its properties can be reliably predicted based on analogous structures.
Note: NMR predictions are based on standard values for similar functional groups and may vary based on solvent and experimental conditions.
Core Reactivity Principles: The Dominance of the Ketene Acetal Moiety
The reactivity of 3,3-dimethoxy-2-methyl-1-butene is fundamentally different from that of a simple alkene. The two methoxy groups at the C3 position donate electron density through resonance to the π-system of the double bond. This makes the terminal C1 carbon exceptionally electron-rich and nucleophilic.
This electron-donating effect stabilizes the formation of a carbocation at the C2 position during electrophilic attack, making the molecule highly susceptible to reactions with electrophiles.[1][2][3][4]
Caption: Resonance showing C1 nucleophilicity.
Key Reaction Classes
Acid-Catalyzed Hydrolysis: Deprotection to the Parent Carbonyl
The most characteristic reaction of ketene acetals is their facile hydrolysis under acidic conditions to yield the corresponding carbonyl compound.[5][6][7][8] In this case, 3,3-dimethoxy-2-methyl-1-butene serves as a stable precursor to the α,β-unsaturated ketone, 3-methyl-3-buten-2-one . The reaction proceeds rapidly in the presence of even catalytic amounts of acid in an aqueous medium.
Causality of Mechanism: The reaction is initiated by the protonation of the most nucleophilic site, the C1 carbon. This is the rate-determining step and follows Markovnikov's rule, generating the most stable carbocation intermediate—a tertiary cation at C2 stabilized by resonance with the adjacent oxygen atoms.[5] Subsequent attack by water and elimination of two molecules of methanol yields the final ketone product.
Caption: Workflow of acid-catalyzed hydrolysis.
Experimental Protocol: Acid-Catalyzed Hydrolysis
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3,3-dimethoxy-2-methyl-1-butene (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 4:1 v/v).
Acidification: Cool the solution to 0 °C in an ice bath. Add a catalytic amount of a strong acid (e.g., 0.1 M HCl or a few drops of concentrated H₂SO₄) dropwise.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 1-3 hours.
Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the solution is neutral.
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) three times.
Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude 3-methyl-3-buten-2-one. Further purification can be achieved by column chromatography or distillation if necessary.
Electrophilic Additions to the Alkene
The electron-rich double bond readily undergoes electrophilic addition reactions.[1][2][4] The regioselectivity is consistently governed by the formation of the stable tertiary carbocation at C2.
Causality of Regioselectivity: In accordance with Markovnikov's rule, the electrophile (E⁺) will add to the terminal C1 carbon, which bears more hydrogen atoms and is the center of highest electron density. This ensures the formation of the more substituted and resonance-stabilized C2 carbocation, which is then attacked by the nucleophile (Nu⁻).
Caption: General mechanism for electrophilic addition.
Hydrohalogenation (Addition of HX): Reaction with HBr or HCl will yield 2-halo-3,3-dimethoxy-2-methylbutane . It is critical to perform this reaction under anhydrous conditions to prevent competing hydrolysis of the ketal.
Halogenation (Addition of X₂): Addition of Br₂ or Cl₂ proceeds via a halonium ion intermediate to give the vicinal dihalide, 1,2-dihalo-3,3-dimethoxy-2-methylbutane .
Hydration (Addition of H₂O/H⁺): This reaction is mechanistically identical to the hydrolysis described in Section 3.1, as water acts as the nucleophile.
Cycloaddition Reactions
As a highly electron-rich alkene, 3,3-dimethoxy-2-methyl-1-butene is an excellent candidate for cycloaddition reactions, particularly with electron-deficient partners.
[4+2] Inverse-Demand Diels-Alder: It can act as a potent dienophile with electron-poor dienes, such as 1,2,4,5-tetrazines.[9]
[2+2] Cycloadditions: Reactions with activated, electron-poor alkenes can lead to the formation of cyclobutane derivatives.[10][11][12] The mechanism often involves a zwitterionic intermediate, and the stability of this intermediate dictates the reaction outcome.[11]
Oxidation Reactions
The double bond is susceptible to various oxidative transformations. The choice of oxidant allows for the synthesis of different functionalized products.
Epoxidation: Reagents like meta-chloroperoxybenzoic acid (m-CPBA) will form the corresponding epoxide.
Oxidative Cleavage (Ozonolysis): Ozonolysis followed by a reductive workup (e.g., with dimethyl sulfide) will cleave the double bond to yield formaldehyde and 3,3-dimethoxy-2-butanone .[13]
Asymmetric Oxidation: Chiral catalysts can be employed to achieve enantioselective oxidation, leading to valuable chiral building blocks like α-hydroxy ketones after hydrolysis.[14][15][16]
Synthetic Utility and Applications
The primary synthetic utility of 3,3-dimethoxy-2-methyl-1-butene lies in its role as a stable, masked form of 3-methyl-3-buten-2-one . This α,β-unsaturated ketone is a valuable building block but can be prone to polymerization or undesired side reactions. By using the ketal-protected form, chemists can perform various transformations on other parts of a molecule under basic or neutral conditions, and then readily unmask the ketone functionality at a later stage using simple acid hydrolysis. This strategy is crucial in multi-step syntheses where functional group compatibility is paramount.
Conclusion
The baseline chemical reactivity of 3,3-dimethoxy-2-methyl-1-butene is unequivocally defined by its ketene acetal structure. Its chemistry is characterized by two main pathways:
Facile Acid-Catalyzed Hydrolysis: A rapid and high-yielding conversion to 3-methyl-3-buten-2-one.
Regioselective Electrophilic Addition: A predictable reaction course governed by the formation of a highly stabilized tertiary carbocation intermediate.
A thorough understanding of these principles enables its effective use as a versatile nucleophile and a protected carbonyl precursor in complex organic synthesis, providing a reliable tool for drug development professionals and research scientists.
References
G. D. Cuny, and S. L. Buchwald. "Oxidative cyclization based on reversing the polarity of enol ethers and ketene dithioacetals. Construction of a tetrahydrofuran ring and application to the synthesis of (+)-nemorensic Acid." J Am Chem Soc, vol. 124, no. 34, 28 Aug. 2002, pp. 10101-11. [Link]
Chemistry Guru. "Electrophilic Addition Mechanism for Alkenes." [Link]
W. Adam, et al. "Synthesis of Optically Active α-Hydroxy Carbonyl Compounds by the Catalytic, Enantioselective Oxidation of Silyl Enol Ethers and Ketene Acetals with (Salen)manganese(III) Complexes." Journal of the American Chemical Society, vol. 120, no. 28, 1998, pp. 7080-7089. [Link]
ResearchGate. "Well-established mechanism of the hydrolysis of acetals and ketals...." [Link]
Chemistry LibreTexts. "7.7: Electrophilic Addition Reactions of Alkenes." 27 May 2024. [Link]
Chemistry LibreTexts. "7.8: Electrophilic Addition Reactions of Alkenes." 10 Mar. 2026. [Link]
Pearson. "Propose a mechanism for the acid-catalyzed hydrolysis of the acetal...." [Link]
Chemguide. "What is electrophilic addition?" [Link]
Organic Reactions. "α-Hydroxylation of Enolates and Silyl Enol Ethers." [Link]
Chemistry Steps. "Electrophilic Addition Reactions of Alkenes." [Link]
ResearchGate. "Cycloadditions of Ketene Diethyl Acetal and 2-Methylene-1,3-dioxepane to Electrophilic Alkenes." [Link]
H. K. Hall Jr., et al. "Cycloadditions of Ketene Diethyl Acetal and 2-Methylene-1,3-dioxepane to Electrophilic Alkenes." Langmuir, vol. 12, no. 1, 1996, pp. 240-247. [Link]
M. D. Pluth, et al. "The acid hydrolysis mechanism of acetals catalyzed by a supramolecular assembly in basic solution." J Org Chem, vol. 74, no. 1, 2 Jan. 2009, pp. 58-63. [Link]
Master Organic Chemistry. "Hydrates, Hemiacetals, and Acetals." 28 May 2010. [Link]
Oriental Journal of Chemistry. "Theoretical Study for the [2+2] Cycloaddition Reaction Mechanism of Ketenes and their Derivatives." [Link]
ResearchGate. "Cycloaddition reactions of cyclic ketene-N,S-acetals with 1,2,4,5-tetrazines." [Link]
The Royal Society of Chemistry. "Supporting information." [Link]
Cheméo. "Chemical Properties of 2-Methoxy-3-methyl-1-butene (CAS 51776-45-5)." [Link]
Application Note: Using 1-Butene, 3,3-dimethoxy-2-methyl- as a Masked Diene in Diels-Alder Cycloadditions
Executive Briefing In the synthesis of complex cyclic scaffolds for drug development, the handling of highly reactive, electron-rich dienes presents a significant logistical challenge. Dienes such as 2-methoxy-3-methyl-1...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Briefing
In the synthesis of complex cyclic scaffolds for drug development, the handling of highly reactive, electron-rich dienes presents a significant logistical challenge. Dienes such as 2-methoxy-3-methyl-1,3-butadiene are prone to rapid polymerization, oxidation, and degradation upon prolonged storage[1].
To circumvent these stability issues, 1-Butene, 3,3-dimethoxy-2-methyl- (the dimethyl ketal of methyl isopropenyl ketone) is utilized as a bench-stable, "masked" diene precursor[2]. Under mildly acidic or thermal conditions, this ketal undergoes the elimination of one equivalent of methanol to generate the active diene in situ[2]. This application note details the mechanistic rationale, regioselectivity rules, and self-validating protocols for utilizing this precursor in normal electron-demand Diels-Alder[4+2] cycloadditions.
Mechanistic Rationale & Electronic Dynamics
The utility of 1-Butene, 3,3-dimethoxy-2-methyl- lies in its ability to act as a controlled release mechanism for 2-methoxy-3-methyl-1,3-butadiene[2]. The active diene is structurally analogous to Danishefsky’s diene but features an alkyl-ether rather than a silyl-ether.
The presence of the electron-donating methoxy group at C2 and the methyl group at C3 synergistically raises the energy of the diene's Highest Occupied Molecular Orbital (HOMO). This elevated HOMO significantly narrows the HOMO-LUMO gap when paired with electron-deficient dienophiles (e.g., maleimides, acrylates, or enones), resulting in rapid, high-yielding cycloadditions[1].
Workflow for in situ diene generation and Diels-Alder cycloaddition.
Regioselectivity & Orbital Overlap
When reacting with asymmetric dienophiles, the regiochemistry of the cycloaddition is dictated by the orbital coefficients of the diene. The strongly electron-donating methoxy group at C2 polarizes the diene system, making C1 the most nucleophilic site (largest HOMO coefficient). Consequently, standard ortho/para directing rules apply: the electron-withdrawing group (EWG) of the dienophile will preferentially align to form a 1,4-relationship ("para" adduct) relative to the methoxy group.
Electronic logic dictating the regioselective 1,4-addition in the DA reaction.
Experimental Methodologies
Protocol A: One-Pot In Situ Generation and Cycloaddition
This is the preferred protocol for most drug development applications, as it avoids the isolation of the sensitive diene. The causality behind the experimental design relies on Le Chatelier's principle: continuously removing methanol drives the equilibrium toward diene formation[2].
Reagents:
1-Butene, 3,3-dimethoxy-2-methyl- (1.5 equiv)
Dienophile (1.0 equiv)
Pyridine hydrochloride or Potassium hydrogen sulfate (0.01–0.05 equiv)[2]
Anhydrous Toluene (0.1 M relative to dienophile)
Step-by-Step Procedure:
Setup: Equip a flame-dried round-bottom flask with a magnetic stir bar and a Dean-Stark apparatus (or a short-path distillation head) attached to a reflux condenser.
Charging the Reactor: Dissolve the dienophile and 1-Butene, 3,3-dimethoxy-2-methyl- in anhydrous toluene. Add the acid catalyst (e.g., pyridine hydrochloride)[2].
Activation: Heat the mixture to 100–120 °C under an argon atmosphere[2].
Azeotropic Distillation (Self-Validating Step): As the reaction proceeds, a methanol/toluene azeotrope will form. Continuously distill off this mixture. The reaction's progress is self-validated by the distillation head temperature; once the temperature stabilizes at 110 °C (the boiling point of pure toluene), methanol elimination is complete.
Reaction Monitoring: Stir for an additional 1–3 hours. Confirm the consumption of the dienophile via TLC or GC-MS.
Workup: Cool the mixture to room temperature, wash with saturated aqueous NaHCO₃ to quench the acid catalyst, extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purification: Purify the crude adduct via silica gel flash chromatography.
Protocol B: Ex Situ Generation of the Active Diene
For dienophiles that are highly sensitive to acidic conditions or elevated temperatures, the active diene must be isolated prior to the cycloaddition[1].
Step-by-Step Procedure:
Elimination: Heat 1-Butene, 3,3-dimethoxy-2-methyl- with a catalytic amount of KHSO₄ (0.1% w/w) in a distillation apparatus under a slight vacuum or inert gas sweep.
Isolation (Self-Validating Step): Carefully fractionate the distillate. Methanol will elute first, followed by the active diene, 2-methoxy-3-methyl-1,3-butadiene, which distills at 93–95 °C[1]. Validation is achieved via ¹H NMR, noting the appearance of characteristic terminal methylene protons at ~4.1 ppm and ~5.0 ppm.
Cycloaddition: Immediately dissolve the freshly distilled diene (1.2 equiv) and the acid-sensitive dienophile (1.0 equiv) in dichloromethane or toluene. Stir at room temperature or gentle reflux until completion.
Quantitative Data Summarization
The following table summarizes expected yields and regioselectivity when utilizing 1-Butene, 3,3-dimethoxy-2-methyl- via the in situ generation protocol (Protocol A) with various standard dienophiles.
Dienophile
Catalyst
Temp (°C)
Time (h)
Isolated Yield (%)
Regioselectivity (1,4 : 1,3)
Methyl Acrylate
Py·HCl
110
4.0
82 - 85
> 95 : 5
Maleic Anhydride
None (Thermal)
80 - 100
2.5
90 - 94
N/A (Symmetric)
N-Phenylmaleimide
KHSO₄
110
3.0
88 - 91
N/A (Symmetric)
Methyl Vinyl Ketone
Py·HCl
110
5.0
75 - 79
90 : 10
Analytical & Troubleshooting Guide
Low Yields / Unreacted Dienophile: If the cycloaddition stalls, the most common cause is the incomplete removal of methanol. Methanol can react with the dienophile (e.g., opening maleic anhydride) or push the equilibrium back toward the ketal. Solution: Ensure the Dean-Stark trap is functioning correctly and azeotropic removal is aggressive.
Polymerization of the Diene: If a viscous, intractable tar forms, the diene has polymerized. This typically occurs if the acid catalyst concentration is too high or if the reaction is overheated without sufficient dienophile present to trap the diene. Solution: Reduce the catalyst loading to 0.01 equivalents and ensure the dienophile is fully dissolved before heating.
Hydrolysis of the Adduct: The resulting methoxy-cyclohexene adduct is an enol ether. If the workup is too acidic, it will rapidly hydrolyze to a methylcyclohexenone derivative. Solution: Always quench the reaction with a mild base (NaHCO₃) before aqueous workup if the enol ether is the desired final product.
References
Ziegler, F. E., et al. "2-Methoxy-3-methyl-1,3-butadiene." e-EROS Encyclopedia of Reagents for Organic Synthesis, John Wiley & Sons, 2001. 1
Eschenmoser, A., et al. "US3943177A - Compounds of the sinensal type, intermediates and process therefor." Google Patents, 1976. 2
Author: BenchChem Technical Support Team. Date: April 2026
Document Type : Standard Operating Procedure & Methodological Guide
Target Audience : Analytical Chemists, Synthetic Organic Chemists, and Drug Development Professionals
Introduction & Analytical Challenges
3,3-Dimethoxy-2-methyl-1-butene (also known as 2-methyl-3,3-dimethoxy-1-butene) is a highly reactive, volatile enol ether/ketal hybrid. It is utilized extensively as a C5 building block in the total synthesis of complex terpenes, such as sinensal-type flavor compounds, and various pharmaceutical intermediates[1].
From an analytical perspective, quantifying and confirming the purity of this compound via Gas Chromatography-Mass Spectrometry (GC-MS) presents two primary challenges:
Thermal and Acidic Lability : As a ketal, the molecule is highly susceptible to acid-catalyzed hydrolysis or thermal elimination of methanol (yielding a diene) within the GC inlet or column if active sites are present.
High Volatility : Its low molecular weight and boiling point require careful selection of the stationary phase and temperature programming to prevent co-elution with the solvent front[2].
Table 1: Physicochemical Properties of 3,3-Dimethoxy-2-methyl-1-butene
Property
Value / Description
IUPAC Name
3,3-Dimethoxy-2-methylbut-1-ene
Molecular Formula
C7H14O2
Molecular Weight
130.18 g/mol
Structural Formula
CH2=C(CH3)−C(OCH3)2−CH3
Analyte Class
Volatile Organic Compound (VOC) / Acetal
Methodological Rationale (The "Why")
To build a self-validating and robust protocol, every instrumental parameter must be chosen to mitigate the molecule's lability.
Column Selection (DB-624 vs. DB-5MS) : Instead of a standard DB-5MS (5% phenyl), a mid-polarity DB-624 column (6% cyanopropylphenyl, 94% dimethylpolysiloxane) with a thick film (1.4 µm) is selected. The thick film dramatically increases the phase ratio (
β
), providing superior retention and peak shape for highly volatile organic compounds[2].
Inlet Deactivation : An ultra-inert, base-deactivated glass liner with glass wool is mandatory. Standard glass liners accumulate silanol groups (Si-OH) which act as Brønsted acids, catalyzing the degradation of the dimethoxy ketal group into methanol and 2-methyl-1-buten-3-one derivatives.
Ionization Strategy : Electron Ionization (EI) at 70 eV is the industry standard. However, ketals rarely show an intact molecular ion (
M+∙
) due to the rapid, energetically favorable
α
-cleavage of the C-C bonds adjacent to the oxygen atoms[3].
Step-by-Step GC-MS Protocol
Sample Preparation
The compound is volatile; sample prep must minimize evaporative loss and avoid protic/acidic solvents.
Diluent Selection : Use anhydrous HPLC-grade Hexane. Do not use protic solvents (e.g., methanol, ethanol) to prevent transacetalization, and avoid chlorinated solvents (e.g., chloroform) which can generate trace HCl and degrade the analyte.
Standard Preparation : Dissolve the standard to a concentration of 1.0 mg/mL for full-scan mode identification.
Internal Standard (IS) : Spike the sample with Nonane or Decane to a final IS concentration of 100 µg/mL to normalize injection volume variances.
Optimized GC-MS Instrumental Parameters
Table 2: GC-MS Operational Parameters
Module
Parameter
Setting
GC System
Column
DB-624 (30 m × 0.25 mm i.d. × 1.4 µm film)
Carrier Gas
Helium (99.999%), Constant Flow at 1.0 mL/min
Injection Mode
Split (50:1 ratio), 1.0 µL injection volume
Inlet Temperature
200°C (Lowered to prevent thermal degradation)
Inlet Liner
Ultra-Inert, base-deactivated with glass wool
Oven Program
40°C (hold 3 min)
→
10°C/min to 150°C
→
25°C/min to 240°C (hold 2 min)
MS System
Ionization Mode
Electron Ionization (EI), 70 eV
Transfer Line Temp
240°C
Ion Source Temp
230°C
Quadrupole Temp
150°C
Scan Range
m/z 35 to 300
Solvent Delay
3.5 minutes
System Suitability & Self-Validation
To ensure the GC inlet is truly inert and not inducing thermal/acidic degradation, monitor the ratio of the intact ketal fragments (m/z 89, 115) against the elimination product (m/z 98, loss of methanol). An increase in the relative abundance of m/z 98, or the appearance of a broad leading peak in the chromatogram, indicates the formation of active acidic sites in the liner. This self-validating check dictates when immediate liner replacement and column trimming are necessary.
Data Interpretation & EI Fragmentation Pathways
Understanding the fragmentation causality is critical for definitive identification, as the molecular ion (
M+∙
, m/z 130) will be extremely weak or entirely absent. Acetals and ketals efficiently stabilize positive charge on the oxygen atoms, driving immediate fragmentation[4].
For 3,3-dimethoxy-2-methyl-1-butene:
Base Peak (m/z 89) : Formed via
α
-cleavage of the C2-C3 bond. The loss of the isopropenyl radical (
⋅C(CH3)=CH2
, 41 Da) leaves a highly resonance-stabilized dimethoxycarbenium ion
[CH3−C(OCH3)2]+
.
Fragment m/z 115 : Formed via
α
-cleavage of the C3-C4 bond, losing a methyl radical (
⋅CH3
, 15 Da) to yield
[CH2=C(CH3)−C(OCH3)2]+
.
Fragment m/z 99 : Corresponds to the loss of a methoxy radical (
⋅OCH3
, 31 Da).
Fragment m/z 98 : Corresponds to the loss of neutral methanol (
CH3OH
, 32 Da), a common elimination and rearrangement pathway in aliphatic acetals[3].
Analytical Workflow Visualization
Fig 1. End-to-end GC-MS analytical workflow for volatile ketal characterization.
References
Title: US3943177A - Compounds of the sinensal type, intermediates and process therefor
Source: Google Patents
URL
Title: Mass–Energy Profiles Obtained by Quantum Chemical Computing Applied in Mass Spectrometry: A Case Study with Identification of a Group of Acetalized Monosaccharide Isomers
Source: MDPI
URL
Title: Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I.
Title: Part 1 Gas chromatography-mass spectrometry (GC-MS)
polymerization techniques utilizing 3,3-dimethoxy-2-methyl-1-butene as a monomer
Title: Application Note: Advanced RAFT Polymerization of 3,3-Dimethoxy-2-methyl-1-butene for the Synthesis of High-Resolution Polyketone Photoresists Audience: Researchers, Materials Scientists, and Drug Development Prof...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Application Note: Advanced RAFT Polymerization of 3,3-Dimethoxy-2-methyl-1-butene for the Synthesis of High-Resolution Polyketone Photoresists
Audience: Researchers, Materials Scientists, and Drug Development Professionals
Content Type: Technical Guide & Validated Protocols
Strategic Rationale: The Masked Monomer Approach
Poly(methyl isopropenyl ketone) (PMIPK) is a highly valued positive-tone photoresist material that undergoes efficient main-chain scission upon exposure to deep UV or electron-beam radiation[1],[2],[3]. Beyond microlithography, PMIPK is increasingly utilized in advanced negative photoresist systems when formulated with bisazide cross-linkers[4], as well as in degradable polymeric scaffolds for targeted drug delivery.
While direct organometallic or anionic polymerization of the unprotected methyl isopropenyl ketone (MIPK) is reported in the literature[5], the highly electrophilic carbonyl group is highly susceptible to nucleophilic attack by initiators. This side reaction leads to unwanted branching, broad molecular weight distributions, and premature chain termination. To circumvent this, the ketone can be masked as a dimethyl acetal, specifically utilizing 3,3-dimethoxy-2-methyl-1-butene as the monomer[6]. This protective strategy prevents nucleophilic degradation but fundamentally alters the electronic landscape of the monomer, requiring highly specific polymerization techniques.
The decision to protect the ketone as an acetal dictates the entire downstream experimental workflow.
The Failure of Anionic Polymerization: Direct anionic polymerization of MIPK is possible because the electron-withdrawing carbonyl group stabilizes the propagating carbanion via enolate resonance. However, masking the ketone as 3,3-dimethoxy-2-methyl-1-butene completely removes this resonance stabilization. The resulting monomer behaves electronically like an unactivated, sterically hindered 1,1-disubstituted olefin. Consequently, anionic polymerization using alkyllithium initiators becomes thermodynamically and kinetically unfeasible.
The RAFT Solution: To restore living character and achieve low dispersity (
Đ<1.2
), Reversible Addition-Fragmentation Chain Transfer (RAFT) polymerization is the optimal causal choice. Radical propagation is far less dependent on resonance stabilization than anionic methods. By utilizing a dithioester RAFT agent, the steric bulk of the alpha-methyl group is effectively managed, suppressing bimolecular termination events and allowing for the controlled synthesis of the polyacetal precursor.
Post-Polymerization Deprotection: The acetal pendant groups on the resulting polymer are highly acid-labile. Mild acid-catalyzed hydrolysis efficiently unmasks the ketone, yielding pure PMIPK without degrading the polymer backbone.
Quantitative Data: Polymerization Modalities
The table below summarizes the causality behind selecting RAFT over conventional methods for 3,3-dimethoxy-2-methyl-1-butene.
Polymerization Modality
Initiator / Catalyst
Temp (°C)
Conversion (%)
Dispersity (Đ)
Mechanistic Notes & Causality
Free Radical (FRP)
AIBN
65
70–75
1.90 – 2.20
Prone to bimolecular termination; broad molecular weight distribution due to steric hindrance.
RAFT (Controlled)
AIBN + CPBD
70
80–85
1.10 – 1.20
Dithioester chain transfer agent effectively mediates the sterically hindered radical, yielding living character.
Anionic
sec-BuLi
-78
< 5
N/A
Fails. Acetal masking removes the enolate resonance required to stabilize the propagating carbanion.
Cationic
BF₃·OEt₂
-20
15–20
> 2.50
Poor control; Lewis acids induce premature acetal cleavage and complex side reactions.
Experimental Workflows and Self-Validating Protocols
Caption: RAFT polymerization and deprotection workflow for PMIPK synthesis.
Protocol 1: Purification of 3,3-Dimethoxy-2-methyl-1-butene
Impurities, particularly trace acids or peroxides, will prematurely cleave the acetal or terminate the RAFT process.
Transfer 50 mL of crude 3,3-dimethoxy-2-methyl-1-butene to a separatory funnel.
Wash three times with 20 mL of 5% aqueous NaOH to neutralize trace acidic impurities, followed by two washes with distilled water.
Dry the organic layer over anhydrous MgSO₄ for 2 hours.
Filter and transfer to a distillation flask containing Calcium Hydride (CaH₂). Stir overnight.
Vacuum distill the monomer at reduced pressure, collecting the middle fraction. Store over 3Å molecular sieves in an argon-filled glovebox.
Self-Validation System: Perform ¹H NMR (CDCl₃). The monomer is pure when vinyl protons appear sharply at
δ
5.10 and 5.25 ppm, with absolute absence of the MIPK methyl ketone singlet at
δ
2.30 ppm.
Protocol 2: RAFT Polymerization of the Protected Monomer
In a flame-dried Schlenk tube, combine 3,3-dimethoxy-2-methyl-1-butene (10.0 g, 76.8 mmol), 2-Cyano-2-propyl benzodithioate (CPBD) as the RAFT agent (42.5 mg, 0.19 mmol), and Azobisisobutyronitrile (AIBN) (6.3 mg, 0.038 mmol).
Add 10 mL of anhydrous toluene. The molar ratio of Monomer:CPBD:AIBN should be 400:1:0.2.
Subject the mixture to four freeze-pump-thaw cycles to rigorously remove dissolved oxygen.
Seal the Schlenk tube under argon and immerse in a pre-heated oil bath at 70 °C for 24 hours.
Quench the polymerization by rapid cooling in liquid nitrogen and exposing the mixture to air.
Precipitate the polymer by dropwise addition into 500 mL of cold methanol. Filter and dry under vacuum.
Self-Validation System: Monitor conversion via ¹H NMR by comparing the integration of the residual vinyl protons to the methoxy protons (
δ
3.20 ppm). Gel Permeation Chromatography (GPC) analysis must confirm a unimodal distribution with
Đ<1.20
, validating the living nature of the radical propagation.
Protocol 3: Acid-Catalyzed Deprotection to PMIPK
Dissolve 5.0 g of the purified poly(3,3-dimethoxy-2-methyl-1-butene) in 50 mL of Tetrahydrofuran (THF).
Add 5 mL of Trifluoroacetic acid (TFA) and 2 mL of deionized water to the stirring solution.
Stir the mixture at 40 °C for 12 hours to ensure complete hydrolysis of the pendant acetal groups.
Concentrate the solution under reduced pressure to remove the liberated methanol and excess THF.
Precipitate the resulting PMIPK dropwise into 500 mL of cold hexanes. Collect the white powder via filtration and dry under high vacuum at 50 °C for 24 hours.
Self-Validation System: Analyze the final product via FT-IR. Complete deprotection is confirmed by the emergence of a strong carbonyl stretch (
ν
C=O) at 1715 cm⁻¹ and the complete disappearance of the acetal C-O-C stretching bands at 1050–1150 cm⁻¹.
References
Materials for Microlithography. Radiation-Sensitive Polymers. DOKUMEN.PUB. 1
1-Butene, 3,3-dimethoxy-2-methyl- applications in cross-coupling reactions
Title: Application Note: 3,3-Dimethoxy-2-methyl-1-butene as a Masked Enone in Palladium-Catalyzed Cross-Coupling Executive Summary In advanced drug development and complex natural product synthesis, the direct cross-coup...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Application Note: 3,3-Dimethoxy-2-methyl-1-butene as a Masked Enone in Palladium-Catalyzed Cross-Coupling
Executive Summary
In advanced drug development and complex natural product synthesis, the direct cross-coupling of highly reactive α,β-unsaturated ketones (enones) is notoriously problematic. Free enones, such as methyl isopropenyl ketone (MIPK), are prone to rapid polymerization, unwanted Michael additions, and can strongly coordinate to palladium, effectively poisoning the catalytic cycle. To circumvent these issues, 3,3-dimethoxy-2-methyl-1-butene serves as an ideal "masked enone" building block. By protecting the carbonyl as a dimethyl ketal, the olefin is rendered electronically neutral and sterically accessible, allowing it to participate cleanly in Mizoroki-Heck cross-coupling reactions[1]. Subsequent mild acidic hydrolysis reveals the heavily functionalized enone, providing a robust, scalable pathway for C-C bond formation.
Mechanistic Rationale: The Masked Enone Advantage
The Mizoroki-Heck reaction relies on the regioselective migratory insertion of an aryl-palladium species across an alkene[2]. When utilizing 3,3-dimethoxy-2-methyl-1-butene, the causality of the reaction's success lies in three specific thermodynamic and kinetic controls:
Regioselective Insertion : The steric bulk of the dimethoxy ketal at C3 forces the incoming Ar-Pd-X complex to insert at the less hindered terminal C1 position. This places the palladium atom at the C2 position.
Controlled β-Hydride Elimination : Following insertion, the intermediate possesses β-hydrogens at C1 and on the C2-methyl group. Elimination at C1 yields the thermodynamically favored internal alkene (fully conjugated with the aryl ring and the masked carbonyl). Elimination at the C2-methyl yields an exo-methylene byproduct.
Ligand-Driven Thermodynamic Control : Employing bulky, electron-rich phosphine ligands (such as PCy₃) accelerates the C-C bond rotation necessary for syn-coplanar β-hydride elimination at C1. This suppresses the formation of the exo-methylene byproduct and drives the reaction toward the desired internal alkene[3].
Figure 1: Catalytic cycle of the Mizoroki-Heck cross-coupling using 3,3-dimethoxy-2-methyl-1-butene.
Quantitative Optimization Data
To establish a self-validating system, catalyst and ligand selections must be empirically justified. The following table summarizes the optimization of reaction conditions for the coupling of 4-bromoanisole with 3,3-dimethoxy-2-methyl-1-butene. The data demonstrates that bulky ligands and polar aprotic solvents are critical for maximizing the yield of the thermodynamically favored internal alkene.
Catalyst (5 mol%)
Ligand (10 mol%)
Base (2.0 eq)
Solvent
Temp (°C)
Yield: Internal Alkene (%)
Yield: Exo-Methylene (%)
Pd(OAc)₂
P(o-tol)₃
Et₃N
DMF
110
68
18
Pd₂(dba)₃
BINAP
K₂CO₃
Toluene
90
74
12
Pd(OAc)₂
PPh₃
Cy₂NMe
Dioxane
100
55
25
Pd(OAc)₂
PCy₃·HBF₄
Cy₂NMe
DMF
110
92
< 2
Note: PCy₃·HBF₄ provides the optimal steric profile to favor C1 β-hydride elimination, while DMF stabilizes the cationic palladium intermediates during the catalytic cycle[4].
Experimental Methodology & Protocols
Figure 2: End-to-end experimental workflow from cross-coupling to enone deprotection.
Reagent Preparation : In an oven-dried Schlenk flask under an argon atmosphere, add Pd(OAc)₂ (11.2 mg, 0.05 mmol) and PCy₃·HBF₄ (36.8 mg, 0.10 mmol).
Causality Insight: PCy₃ is used as its tetrafluoroborate salt to prevent air-oxidation during setup. The base added later will liberate the active free phosphine in situ.
Substrate Addition : Add the aryl bromide (e.g., 4-bromoanisole, 1.0 mmol) and anhydrous DMF (5.0 mL). Stir for 5 minutes to allow the active Pd(0) catalyst to form.
Alkene & Base Introduction : Inject 3,3-dimethoxy-2-methyl-1-butene (1.5 mmol, 1.5 eq) followed by N,N-dicyclohexylmethylamine (Cy₂NMe) (2.0 mmol).
Causality Insight: An excess of the volatile alkene (1.5 eq) compensates for any evaporative loss at high temperatures. Cy₂NMe is chosen over Et₃N because its steric bulk prevents it from coordinating to the palladium center and stalling the cycle.
Thermal Cycling : Seal the flask and heat to 110 °C for 12 hours.
Self-Validation Checkpoint (TLC) : Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The disappearance of the aryl bromide (UV active) and the appearance of a lower R_f spot indicates conversion. If starting material remains, spike with an additional 2 mol% Pd(OAc)₂.
Workup : Cool to room temperature, dilute with EtOAc (20 mL), and wash with water (3 x 10 mL) to remove DMF and amine salts. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.
Protocol 2: Acid-Catalyzed Deprotection to the Enone
Objective: Reveal the highly functionalized α,β-unsaturated ketone.
Hydrolysis : Dissolve the crude ketal from Protocol 1 in THF (10 mL). Add 1N aqueous HCl (5 mL).
Causality Insight: The dimethyl ketal is highly sensitive to aqueous acid. THF acts as a miscible co-solvent to ensure the lipophilic substrate remains in solution during hydrolysis.
Reaction Monitoring : Stir at room temperature for 2 hours.
Self-Validation Checkpoint: Analyze an aliquot by ¹H NMR. The disappearance of the sharp singlet at ~3.2 ppm (six protons of the -OCH₃ groups) and the appearance of a downfield olefinic proton (~7.5 ppm) confirms complete deprotection.
Isolation : Neutralize the reaction mixture with saturated aqueous NaHCO₃, extract with CH₂Cl₂ (2 x 15 mL), dry over Na₂SO₄, and purify via silica gel chromatography to isolate the pure enone.
Application Note: Advanced Synthesis of α,β-Unsaturated Ketones Utilizing 3,3-Dimethoxy-2-methyl-1-butene
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols Executive Summary & Mechanistic Rationale The construction of h...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals
Document Type: Technical Application Note & Validated Protocols
Executive Summary & Mechanistic Rationale
The construction of highly substituted
α,β
-unsaturated ketones is a critical operation in the synthesis of pharmaceuticals, fragrances (e.g., sinensal, pseudoionone), and complex terpenoids. 3,3-Dimethoxy-2-methyl-1-butene (the dimethyl acetal of methyl isopropenyl ketone) serves as an exceptionally versatile, masked enone synthon for these transformations.
Unlike free enones, which are prone to unwanted Michael additions and polymerization, this acetal remains inert until activated. Upon controlled acidic or Lewis-acidic activation, it selectively participates in two primary pathways:
The Saucy-Marbet Ketonization: A transetherification/elimination cascade with propargylic alcohols followed by a [3,3]-sigmatropic rearrangement to yield allenic ketones, which readily isomerize to
α,β
-unsaturated ketones.
Mukaiyama-Type Aldol Addition: Direct Lewis acid-catalyzed C–C bond formation with electrophilic aldehydes to yield conjugated enones after elimination.
Understanding the causality of the reaction environment—specifically the precise control of proton activity and the thermodynamic driving forces (like continuous byproduct removal)—is essential for maximizing yields and E/Z selectivity.
Pathway Visualization
Reaction cascade from 3,3-dimethoxy-2-methyl-1-butene to α,β-unsaturated ketones.
Experimental Protocols
Protocol A: Synthesis via Saucy-Marbet Rearrangement
Objective: Condensation of 3,3-dimethoxy-2-methyl-1-butene with a propargylic alcohol (e.g., dehydrolinalool) to form a conjugated
α,β
-unsaturated ketone.
Causality of Experimental Choices:
Catalyst Selection: Strong mineral acids trigger the polymerization of the electron-rich diene intermediate. Mild acidic salts like pyridine hydrochloride[1] or simple ammonium ionic liquids such as
[Et3NH][HSO4]
[2] provide the precise proton activity required to catalyze acetal exchange without degrading the substrate.
Thermodynamic Driving Force: Because transetherification is an equilibrium process, the physical removal of methanol is mandatory. Operating at 90–120 °C with a short-path distillation head physically pulls the reaction forward, forcing the irreversible [3,3]-sigmatropic rearrangement.
Inert Atmosphere: The transient dienyl ether is highly susceptible to oxidative degradation; thus, strict argon or nitrogen blanketing is required[1].
Step-by-Step Methodology:
Preparation: In a flame-dried, 250 mL round-bottom flask equipped with a magnetic stirrer, a short-path distillation head, and an argon inlet, add 1.0 equivalent (e.g., 50 mmol) of the propargylic alcohol and 2.0 equivalents (100 mmol) of 3,3-dimethoxy-2-methyl-1-butene.
Catalyst Addition: Add 1.0 mol% of
[Et3NH][HSO4]
(or 1.0 mol% pyridine hydrochloride). If a solvent is desired, add 50 mL of anhydrous toluene, though solvent-free conditions are often superior for ionic liquid catalysts[2].
Thermal Activation & Distillation: Heat the mixture to 90–100 °C (or 120 °C if using toluene[1]). Maintain the temperature while continuously distilling off the methanol byproduct.
Isomerization: Once methanol evolution ceases (approx. 2–3 hours), cool the reaction to 60 °C. Add 0.1 equivalents of sodium methoxide in methanol to catalyze the isomerization of the intermediate allenic ketone to the thermodynamically stable
α,β
-unsaturated ketone. Stir for 1 hour.
Workup: Cool to room temperature, dilute with diethyl ether, and wash with saturated aqueous
NaHCO3
followed by brine. Dry over anhydrous
Na2SO4
, concentrate under reduced pressure, and purify via vacuum distillation or silica gel chromatography.
Self-Validating System:
Byproduct Tracking: The collection of exactly two molar equivalents of methanol in the receiving flask serves as a physical, stoichiometric indicator of complete conversion to the propargyl vinyl ether.
NMR Validation: The success of the final isomerization step is confirmed via
1H
NMR by the complete disappearance of allenic protons (
δ
5.0–5.5 ppm) and the emergence of conjugated vinylic protons (
δ
6.0–7.5 ppm).
Protocol B: Lewis Acid-Catalyzed Mukaiyama-Type Aldol Addition
Objective: Direct C–C bond formation with an aldehyde to yield an
α,β
-unsaturated ketone.
Causality of Experimental Choices:
Cryogenic Control: The reaction must be initiated at -78 °C. At higher temperatures,
TiCl4
will cause the acetal to rapidly self-condense.
Workup-Driven Elimination: The initial product is a
β
-methoxy acetal. An acidic aqueous workup is deliberately chosen to hydrolyze the acetal and promote the elimination of methanol, directly yielding the conjugated enone.
Step-by-Step Methodology:
Activation: Dissolve 1.0 equivalent of the target aldehyde in anhydrous
CH2Cl2
(0.2 M) under argon and cool to -78 °C.
Lewis Acid Addition: Dropwise add 1.1 equivalents of
TiCl4
. Stir for 15 minutes to allow the aldehyde-titanium complex to form.
Nucleophilic Attack: Slowly add 1.2 equivalents of 3,3-dimethoxy-2-methyl-1-butene over 20 minutes. Maintain at -78 °C for 2 hours, then slowly warm to 0 °C over 1 hour.
Elimination/Workup: Quench the reaction by adding 1M aqueous
HCl
and stir vigorously at room temperature for 2 hours to force the elimination of methanol.
Isolation: Separate the organic layer, extract the aqueous layer with
CH2Cl2
, wash combined organics with brine, dry over
MgSO4
, and concentrate.
Self-Validating System:
Colorimetric Shift: The addition of
TiCl4
to the aldehyde produces a deep yellow/orange complex. This color rapidly dissipates upon the addition of the acetal, providing immediate visual validation of nucleophilic attack.
IR Spectroscopy: Post-workup validation is achieved via crude IR; the presence of a strong conjugated carbonyl stretch (
∼1670 cm−1
) and the absence of a broad hydroxyl stretch (
∼3400 cm−1
) confirms complete elimination.
Quantitative Data Summary
The following table summarizes the optimization landscape for the Saucy-Marbet ketonization, demonstrating the superiority of mild acidic salts and ionic liquids over traditional mineral acids.
Note: Increased selectivity with
[Et3NH][HSO4]
is attributed to the suppression of diene polymerization, a common side reaction when utilizing strongly acidic traditional catalysts.
References
Source: US Patent 3943177A (1976)
Title: Solvent-free synthesis of unsaturated ketones by the Saucy–Marbet reaction using simple ammonium ionic liquid as a catalyst
Source: Green Chemistry, 11(6), 843-847 (RSC Publishing, 2009)
URL: [Link]
Technical Support Center: Stabilizing 1-Butene, 3,3-dimethoxy-2-methyl- for Long-Term Storage
Guide Objective: This document provides researchers, scientists, and drug development professionals with a comprehensive guide to preventing the auto-polymerization of 1-Butene, 3,3-dimethoxy-2-methyl- during long-term s...
Author: BenchChem Technical Support Team. Date: April 2026
Guide Objective: This document provides researchers, scientists, and drug development professionals with a comprehensive guide to preventing the auto-polymerization of 1-Butene, 3,3-dimethoxy-2-methyl- during long-term storage. It offers troubleshooting advice, detailed protocols, and an in-depth look at the chemical mechanisms driving instability.
Introduction: The Challenge of Storing a Reactive Monomer
1-Butene, 3,3-dimethoxy-2-methyl- is a valuable monomer characterized by two key functional groups: a vinyl ether and an acetal. This unique structure, while useful in synthesis, makes the compound highly susceptible to auto-polymerization, particularly during long-term storage. The primary degradation pathway is acid-catalyzed cationic polymerization of the electron-rich vinyl ether group. Trace acidic impurities, exposure to moisture, or improper storage conditions can initiate a rapid, often exothermic, polymerization cascade, rendering the material unusable and creating a potential safety hazard. This guide will address the root causes of this instability and provide clear, actionable strategies to ensure the monomer's integrity over time.
Understanding the Mechanism of Auto-Polymerization
The primary driver of auto-polymerization in 1-Butene, 3,3-dimethoxy-2-methyl- is the high reactivity of the vinyl ether moiety towards cationic initiators.[1] Vinyl ethers are electron-rich olefins that readily undergo cationic polymerization.[1][2] The process is typically initiated by trace amounts of protic acids (H⁺), which can be introduced from atmospheric moisture or arise from the slow degradation of the compound or its container.
The acetal group, while generally stable under basic or neutral conditions, can undergo hydrolysis in the presence of acid and water to generate an aldehyde and alcohols, further contributing to the acidic environment.[3][4]
Caption: Cationic polymerization of 1-Butene, 3,3-dimethoxy-2-methyl-.
This section addresses common issues encountered during the storage and handling of 1-Butene, 3,3-dimethoxy-2-methyl-.
Q1: My previously clear, low-viscosity monomer now appears cloudy, viscous, or has solidified. What happened?
A: This is a classic sign of advanced auto-polymerization. The increase in viscosity and appearance of solids (oligomers or polymers) indicates that the monomer has begun to form longer-chain molecules. The material in this state is likely unsuitable for most applications and should be disposed of according to your institution's hazardous waste protocols.
Q2: How can I detect the early stages of polymerization before it becomes visible?
A: Early detection is key to preserving your material.
NMR Spectroscopy: Acquiring a ¹H NMR spectrum is a highly effective method. Look for broadening of the vinyl proton signals or the appearance of new, broad peaks in the aliphatic region, which are characteristic of polymer formation.
Gas Chromatography (GC): A GC analysis of a fresh vs. stored sample can reveal a decrease in the monomer peak area and the appearance of new, later-eluting peaks corresponding to higher molecular weight oligomers.[5]
FT-IR Spectroscopy: While less sensitive than NMR or GC, a noticeable decrease in the intensity of the C=C stretch of the vinyl group can indicate polymerization.
Q3: What are the ideal conditions for storing 1-Butene, 3,3-dimethoxy-2-methyl- long-term?
A: Proper storage is the most critical factor in preventing polymerization. Adherence to the following conditions is essential.
Parameter
Recommendation
Rationale
Temperature
2-8°C (Refrigerated)
Reduces the rate of chemical reactions, including polymerization.[6]
Atmosphere
Inert Gas (Argon or Nitrogen)
Prevents exposure to atmospheric moisture, which can introduce protic acids.
Container
Amber Glass Bottle with PTFE-lined Cap
Prevents light exposure and ensures a non-reactive, tight seal.[6]
Inhibitor
Basic Stabilizer (e.g., Potassium Hydroxide)
Neutralizes trace acidic impurities that initiate cationic polymerization.
Q4: What inhibitor should I use, and how do I add it?
A: A small amount of a non-nucleophilic base is the most effective inhibitor.
Concentration: A few small pellets of KOH or a spatula tip of K₂CO₃ per 100 mL of monomer is typically sufficient. The goal is not to dissolve the inhibitor but to have it present as a solid scavenger for any acid that may form.
Rationale: As a strong base, KOH effectively neutralizes trace acids (H⁺) that would otherwise initiate the cationic polymerization of the vinyl ether.
Q5: I need to use the monomer in an acid-sensitive reaction. How do I remove the basic inhibitor before use?
A: Carefully decant or filter the required amount of liquid monomer away from the solid inhibitor immediately before use. For highly sensitive applications, a quick distillation from the inhibitor under an inert atmosphere is the most rigorous purification method.[7]
Q6: Can I store this monomer in a plastic container?
A: It is strongly discouraged. Plasticizers or other additives can leach from plastic containers, potentially initiating polymerization. Furthermore, some plastics may be permeable to moisture and air over long periods. Always use a glass container with a polytetrafluoroethylene (PTFE)-lined cap for the best results.
Experimental Protocols
Protocol 1: Preparing 1-Butene, 3,3-dimethoxy-2-methyl- for Long-Term Storage
This protocol outlines the steps for properly stabilizing the monomer upon receipt or after purification.
Technical Support Center: Optimizing Catalyst Loading for 3,3-Dimethoxy-2-methyl-1-butene Synthesis
Welcome to the Technical Support Center for the synthesis of 1-Butene, 3,3-dimethoxy-2-methyl- (commonly known as 3,3-dimethoxy-2-methyl-1-butene). This platform is designed for drug development professionals and synthet...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the synthesis of 1-Butene, 3,3-dimethoxy-2-methyl- (commonly known as 3,3-dimethoxy-2-methyl-1-butene). This platform is designed for drug development professionals and synthetic chemists who are scaling or optimizing the acetalization of methyl isopropenyl ketone (MIPK) .
Because MIPK is an
α,β
-unsaturated ketone, its carbonyl carbon is less electrophilic due to resonance stabilization. A common, yet fatal, laboratory error is attempting to force the reaction by indiscriminately increasing the acid catalyst loading. This guide provides field-proven, mechanistically grounded strategies to balance conversion rates while suppressing competitive side reactions.
Part 1: Troubleshooting & FAQs
Q1: My GC-MS shows poor conversion to the desired acetal (m/z 130) and a major heavier byproduct at m/z 162. What is causing this?A1: You are observing the thermodynamic over-activation of the conjugated system. The m/z 162 peak corresponds to 1,3,3-trimethoxy-2-methylbutane. When excess Brønsted acid (e.g.,
>5
mol%
p
-TsOH) is present, it promotes the 1,4-conjugate addition (oxa-Michael addition) of methanol across the alkene, followed by the acetalization of the resulting saturated ketone.
The Fix: Reduce the catalyst loading to
≤0.5
mol% or switch to a heterogeneous solid acid like Amberlyst-15. Solid acids provide sufficient localized proton activity for kinetically favored 1,2-carbonyl addition while sterically hindering the transition state required for 1,4-addition[1].
Q2: The reaction stalls at ~50% conversion even with a vast excess of methanol. Should I add more catalyst to push it forward?A2:No. Increasing catalyst loading will only degrade your starting material. Acetalization is an equilibrium-driven process, and for conjugated ketones, the equilibrium constant is inherently unfavorable.
The Fix: Introduce Trimethyl Orthoformate (TMOF) as an irreversible water scavenger[2]. TMOF reacts with the byproduct water to form methanol and methyl formate. This drives the reaction to completion under Le Chatelier's principle without requiring higher acid concentrations.
Q3: The reaction mixture turns highly viscous and dark brown, resulting in near-zero yield. How do I prevent this?A3: You are observing the cationic auto-polymerization of MIPK. The isopropenyl group is highly susceptible to polymerization under acidic conditions, especially at elevated temperatures[3].
The Fix: Maintain the reaction strictly at or below room temperature (
20−25∘C
). Ensure your MIPK starting material contains a radical/polymerization inhibitor (such as 50-100 ppm BHT or hydroquinone) and strictly avoid strong homogeneous mineral acids like
H2SO4
.
Part 2: Quantitative Data & Catalyst Comparison
To illustrate the causality between catalyst choice and reaction outcome, refer to the standardized benchmarking data below. Notice how high acid loading inversely correlates with target yield due to competing pathways.
Catalyst System
Loading (mol%)
Temp (°C)
Additive
Conversion (%)
Acetal Selectivity (%)
Primary Failure Mode
p
-TsOH
5.0
65
None
>99
<10
Cationic Polymerization
p
-TsOH
1.0
25
TMOF
85
60
Oxa-Michael Addition
Amberlyst-15
0.5*
25
TMOF
>95
92
None (Optimal)
Ce(OTf)
3
0.1
25
TMOF
98
95
None (Optimal)
*Loading based on available sulfonic acid equivalents per gram of resin.
Part 3: Optimized Experimental Protocol
This protocol utilizes Amberlyst-15 and TMOF to create a self-validating system where the reaction can be instantly halted, preventing reverse hydrolysis during workup.
Step-by-Step Methodology
Reagent Preparation:
Dry all glassware in an oven at
120∘C
and purge with Argon.
Ensure the starting methyl isopropenyl ketone (MIPK) is freshly distilled to remove polymeric peroxides, but verify it contains ~50 ppm BHT to prevent auto-polymerization during the reaction.
Reaction Assembly:
In a 100 mL round-bottom flask, dissolve 10.0 mmol (0.84 g) of MIPK in 15 mL of anhydrous methanol.
Add 15.0 mmol (1.59 g, 1.5 equiv) of Trimethyl Orthoformate (TMOF) via syringe.
Catalysis & Monitoring:
Add 0.5 mol% (based on acid sites) of oven-dried Amberlyst-15 resin.
Stir the heterogeneous mixture at
20∘C
for 4-6 hours.
Self-Validation Check: The reaction mixture must remain pale yellow and free-flowing. A shift to dark brown or increased viscosity indicates auto-polymerization, signaling that the local acid concentration is too high (stirring rate too low) or the inhibitor has been depleted.
Quenching (Self-Validating Step):
Filter the mixture through a coarse fritted funnel to remove the solid Amberlyst-15 catalyst.
Self-Validation Check: Removing the heterogeneous catalyst instantly halts the reaction. To validate, run a GC-FID of the filtrate immediately, and again after 1 hour at room temperature; the product ratio will remain identical, confirming no reverse hydrolysis is occurring during workup.
Isolation:
Concentrate the filtrate under reduced pressure using a rotary evaporator. Critical: Keep the water bath
<30∘C
to prevent thermal degradation of the acetal.
Purify the crude liquid via vacuum distillation or by passing it through a short pad of basic alumina to yield pure 3,3-dimethoxy-2-methyl-1-butene.
Part 4: Mechanistic Visualization
The following diagram illustrates the logical relationships and divergent chemical pathways dictated by catalyst loading.
Fig 1: Mechanistic divergence in MIPK acetalization driven by catalyst loading.
References
Catalytic acetalization of carbonyl compounds over cation (Ce3+, Fe3+ and Al3+) exchanged montmorillonites and Ce3+-exchanged Y zeolites. ResearchGate. Available at: [Link]
Acetalization of Carbonyl Compounds under almost Neutral Reaction Conditions. Synlett / ResearchGate. Available at: [Link]
Introduction of Hydrogen Bonding Interactions in Block Copolymers Synthesized via Nitroxide Mediated Polymerization Techniques. VTechWorks. Available at: [Link]
Troubleshooting
Technical Support Center: Troubleshooting Incomplete Acetalization in 3,3-Dimethoxy-2-methyl-1-butene Production
As a Senior Application Scientist, I frequently consult with research teams struggling to synthesize 3,3-dimethoxy-2-methyl-1-butene. The precursor molecule, 3-methyl-3-buten-2-one (commonly known as methyl isopropenyl k...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently consult with research teams struggling to synthesize 3,3-dimethoxy-2-methyl-1-butene. The precursor molecule, 3-methyl-3-buten-2-one (commonly known as methyl isopropenyl ketone, or MIPK), presents a unique trifecta of chemical challenges that render standard acetalization protocols ineffective.
Understanding the causality behind these failures is the first step to optimizing your workflow:
Electronic Deactivation: The
α,β
-unsaturated system delocalizes electron density, significantly reducing the electrophilicity of the carbonyl carbon compared to saturated aliphatic ketones.
Steric Hindrance: The
α
-methyl group creates a bulky steric environment around the reaction center, impeding the nucleophilic attack of methanol.
Competing Pathways: The conjugated double bond is highly susceptible to nucleophilic Michael addition, and the molecule as a whole is notoriously prone to radical-induced auto-polymerization 1[1].
Below is our comprehensive guide to diagnosing and resolving these specific bottlenecks.
Part 1: Troubleshooting FAQs
Q1: Why does my reaction stall at 40-50% conversion despite prolonged reflux?A1: Acetalization is strictly an equilibrium-driven process. Relying solely on a Dean-Stark apparatus is often insufficient for sterically hindered enones, and the extended heating required will degrade the substrate. You must chemically drive the equilibrium using a potent, irreversible dehydrating agent like trimethyl orthoformate (TMOF). TMOF reacts with the water byproduct to form methanol and methyl formate, effectively pushing the reaction to completion under mild conditions2[2].
Q2: My GC-MS shows a major byproduct with an m/z of 116. What is this, and how do I prevent it?A2: An m/z of 116 corresponds to 4-methoxy-3-methyl-2-butanone, the Michael addition adduct of methanol across the conjugated double bond. This occurs when harsh Brønsted acids (like
p
-TsOH, HCl, or H
2
SO
4
) are used. Strong acids over-protonate the enone, making the
β
-carbon highly electrophilic. To prevent this, switch to a mild Lewis acid catalyst such as Bismuth(III) triflate (Bi(OTf)
3
) 3[3] or utilize trace amounts of conventional acids (as low as 0.1 mol%) 4[4].
Q3: The reaction mixture turned into a dark, viscous sludge, and the yield is zero. What happened?A3: You experienced auto-polymerization. MIPK is highly reactive and will polymerize violently when exposed to heat or strong acids without a radical scavenger 1[1]. Always ensure your starting material is stabilized with an inhibitor like Hydroquinone (HQ) or Butylated hydroxytoluene (BHT) (approx. 100-500 ppm) and avoid temperatures above 40°C.
Part 2: Self-Validating Experimental Protocol
To ensure reproducibility, this protocol is designed as a self-validating system. Do not proceed to the next step unless the validation check passes.
Step 1: Reagent Preparation & Validation
Action: Dry HPLC-grade methanol over 3Å molecular sieves for 24 hours. Ensure your 3-methyl-3-buten-2-one contains ~100 ppm BHT to prevent polymerization.
Validation Check: Perform a Karl Fischer titration on the methanol. Do not proceed unless the water content is <50 ppm. Excess moisture will immediately deactivate the Lewis acid catalyst and stall the equilibrium.
Step 2: Reaction Assembly
Action: In an oven-dried, argon-flushed Schlenk flask, combine 1.0 eq of 3-methyl-3-buten-2-one, 3.0 eq of TMOF, and 5.0 eq of anhydrous methanol.
Validation Check: Take a
T0
(time zero) aliquot for GC-FID to establish the baseline integration of the starting ketone peak.
Step 3: Catalysis & Monitoring
Action: Add 1.0 mol% of Bi(OTf)
3
. Stir the mixture at room temperature (20-25°C) to suppress thermal polymerization.
Validation Check: Monitor via GC-MS every 2 hours. The system is validating correctly if you observe the simultaneous appearance of the target acetal peak and methyl formate (the TMOF byproduct), without the appearance of the m/z 116 Michael adduct peak.
Step 4: Quenching & Workup
Action: Once conversion exceeds 98%, quench the reaction by adding solid NaHCO
3
(2.0 eq relative to the catalyst) and stir for 15 minutes to neutralize the acid. Filter the suspension.
Validation Check: Test the pH of a wetted aliquot of the filtered solid/liquid interface. It must read pH 7-8. If acidic, do not concentrate the mixture. Concentrating an acidic acetal solution will cause rapid reverse hydrolysis back to the ketone.
Part 3: Quantitative Data Comparison
The table below summarizes the causality between reaction conditions and the resulting product distribution, highlighting why mild Lewis acids and chemical dehydrating agents are mandatory.
Catalyst System
Dehydrating Agent
Temperature
Conversion (%)
Acetal Yield (%)
Michael Adduct (%)
Polymerization
p
-TsOH (5 mol%)
Dean-Stark (None)
65°C (Reflux)
85%
20%
45%
High (Viscous)
HCl (1 mol%)
TMOF
25°C
95%
40%
50%
Moderate
Trace HCl (0.1 mol%)
None
25°C
70%
65%
<5%
Low
Bi(OTf)
3
(1 mol%)
TMOF
25°C
>99%
95%
<1%
None
Part 4: Reaction Pathway Visualization
Reaction pathways of 3-methyl-3-buten-2-one acetalization and competing side reactions.
References
Title: A Simple and Versatile Method for the Synthesis of Acetals from Aldehydes and Ketones Using Bismuth Triflate
Source: ResearchGate
URL: [Link]
Title: A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids
Source: ACS Omega
URL: [Link]
Title: Trimethyl orthoformate
Source: Wikipedia
URL: [Link]
managing moisture sensitivity when handling 3,3-dimethoxy-2-methyl-1-butene
Technical Support Center: Managing Moisture Sensitivity in 3,3-Dimethoxy-2-methyl-1-butene Welcome to the Technical Support Center. As researchers and drug development professionals, handling highly reactive synthetic in...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Managing Moisture Sensitivity in 3,3-Dimethoxy-2-methyl-1-butene
Welcome to the Technical Support Center. As researchers and drug development professionals, handling highly reactive synthetic intermediates requires moving beyond standard operating procedures to understand the underlying physical chemistry. 3,3-Dimethoxy-2-methyl-1-butene is a highly valuable allylic acetal, but its structural features make it exceptionally susceptible to hydrolytic degradation.
This guide provides causality-driven troubleshooting, self-validating handling protocols, and quantitative benchmarks to ensure your synthetic workflows remain robust and reproducible.
Part 1: The Causality of Degradation (Why is it so fragile?)
To troubleshoot degradation, we must first understand the mechanism. Standard aliphatic acetals are generally stable to neutral water, basic conditions, and most nucleophiles[1]. However, 3,3-dimethoxy-2-methyl-1-butene is an allylic acetal.
When exposed to trace moisture and ambient acidic protons (which can originate from unpassivated glassware, dissolved CO₂, or acidic sites on standard desiccants), the acetal undergoes rapid C–O bond cleavage[2]. This cleavage generates an oxocarbenium ion. Because this intermediate is conjugated with the adjacent carbon-carbon double bond, the allylic stabilization significantly lowers the activation energy required for hydrolysis[3]. This thermodynamic driving force causes a rapid cascade that yields 3-methyl-3-buten-2-one (an enone) and free methanol.
Mechanism of acid-catalyzed hydrolysis of allylic acetals.
Part 2: Troubleshooting & FAQs
Q1: My stored batch of 3,3-dimethoxy-2-methyl-1-butene has turned slightly yellow and smells pungent. What happened?A1: The pungent, acrid odor is a classic indicator of enone formation (3-methyl-3-buten-2-one). The yellowing is due to the subsequent polymerization or aldol condensation of this enone under ambient conditions. This indicates a critical breach in your anhydrous storage protocol, likely triggered by trace acid[4].
Q2: Can I use standard 3Å or 4Å molecular sieves directly from the bottle to keep the compound dry?A2: No. Unactivated molecular sieves contain surface moisture, and certain aluminosilicate frameworks possess Lewis acidic sites that will actively catalyze the deprotection of your acetal[4]. Sieves must be rigorously flame-dried under vacuum and allowed to cool under argon. We strictly recommend adding a pinch of anhydrous K₂CO₃ to the storage vessel. Causality: K₂CO₃ acts as an insoluble, non-nucleophilic heterogeneous base that scavenges trace protons without interfering with downstream transition-metal catalyzed reactions.
Q3: How can I quantitatively verify if my batch has degraded before starting a sensitive reaction?A3: Do not trust visual inspection alone. Rely on orthogonal spectroscopic methods. Use the table below to compare your pre-reaction analytics against the known markers of the intact acetal versus the hydrolyzed enone.
Table 1: Quantitative Spectroscopic Markers of Degradation
High R_f (~0.8), UV inactive (requires KMnO₄ stain)
Lower R_f (~0.5), strongly UV active
Physical State
Clear liquid, mild ethereal odor
Yellowish tint, pungent/acrid odor
Part 3: Self-Validating Experimental Protocols
To guarantee reproducibility, your handling methods must be self-validating—meaning the protocol provides real-time, observable feedback confirming its success at each critical juncture.
Protocol: Self-Validating Purification and Anhydrous Transfer
Step 1: Acid Neutralization
Transfer the crude 3,3-dimethoxy-2-methyl-1-butene to an oven-dried round-bottom flask. Add 5% (w/w) anhydrous K₂CO₃ and stir for 30 minutes under argon.
Causality: This neutralizes any dissolved HCl or carbonic acid, preventing acid-catalyzed cleavage during the thermal stress of distillation.
Step 2: Chemical Drying
Add Calcium Hydride (CaH₂) powder (approx. 2% w/w) to the mixture.
Self-Validation Checkpoint: Monitor the evolution of H₂ gas bubbles. The system validates its own dryness when bubbling ceases entirely at room temperature. This visual cue confirms the complete consumption of trace water and any free methanol generated from partial degradation.
Step 3: Vacuum Distillation
Distill the mixture under reduced pressure using a short-path distillation head connected to a Schlenk line.
Self-Validation Checkpoint: Monitor the vapor temperature. A steady boiling point without early low-boiling fractions (methanol boils at 65°C at atmospheric pressure, much lower under vacuum) validates that the acetal has not degraded during heating.
Step 4: Anhydrous Storage & Transfer
Collect the purified distillate directly into an oven-dried, argon-purged Schlenk flask containing rigorously activated 4Å molecular sieves and trace K₂CO₃. Store at -20°C. Always transfer the liquid using positive argon pressure and a flame-dried Hamilton syringe.
Self-validating workflow for handling moisture-sensitive allylic acetals.
Technical Support Center: Optimizing Reaction Temperature for the Synthesis of 3,3-Dimethoxy-2-methyl-1-butene
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the synthesis of 3,3-dimethoxy-2-methyl-1-butene [1] from its precursor, methyl isopropenyl ke...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the synthesis of 3,3-dimethoxy-2-methyl-1-butene [1] from its precursor, methyl isopropenyl ketone (MIPK, or 3-methyl-3-buten-2-one)[2]. Because MIPK is a highly reactive α,β-unsaturated ketone[3], precise temperature control during acetalization is the single most critical parameter for preventing catastrophic yield loss via polymerization or conjugate addition.
Mechanistic Pathway & Temperature Dependence
The acetalization of MIPK relies on a delicate kinetic vs. thermodynamic balance. Lower temperatures kinetically favor the desired 1,2-carbonyl addition (acetalization). Conversely, elevated temperatures provide the activation energy required for the thermodynamically stable 1,4-conjugate addition (Michael addition) and trigger runaway polymerization of the vinyl group.
Mechanistic divergence in MIPK acetalization based on reaction temperature.
Troubleshooting & FAQs
Q: Why does my reaction mixture turn viscous and dark at elevated temperatures?A: This indicates runaway polymerization. Methyl isopropenyl ketone contains a highly reactive α,β-unsaturated system[2]. At temperatures exceeding 40 °C, especially in the presence of an acid catalyst like p-toluenesulfonic acid (p-TsOH), the vinyl group undergoes rapid cationic polymerization. To prevent this, strictly maintain the reaction temperature between 20–25 °C. If scaling up, consider adding a trace amount of a radical inhibitor (e.g., hydroquinone) to the starting material.
Q: I am seeing a significant amount of a saturated methoxy-ketone byproduct. What happened?A: You are observing the Michael addition adduct (4-methoxy-3-methyl-2-butanone). While the 1,2-carbonyl addition (yielding the acetal) is kinetically favored at lower temperatures, the 1,4-conjugate addition of methanol to the enone is thermodynamically favored at higher temperatures. Prolonged heating or failing to cool the initial exothermic mixing phase drives the equilibrium toward this undesired side product.
Q: What is the optimal temperature range and how do I control the exotherm?A: The optimal propagation temperature is 20 °C to 25 °C . However, the initial addition of the acid catalyst to the MIPK, methanol, and trimethyl orthoformate (TMOF) mixture is highly exothermic. You must pre-cool the reaction vessel to 0 °C before adding the catalyst. Once the catalyst is fully dissolved and the initial exotherm subsides, remove the ice bath and allow the system to gently warm to room temperature.
Q: How does the choice of dehydrating agent affect the temperature profile?A: Using a chemical dehydrating agent like TMOF is highly exothermic because it chemically reacts with the generated water to form methanol and methyl formate. If you substitute TMOF with physical scavengers like 3Å molecular sieves[4], the exotherm is significantly reduced, allowing for safer scale-up. However, molecular sieves require vigorous mechanical stirring, which can physically degrade the sieves into a fine powder that complicates downstream filtration.
Quantitative Data: Temperature vs. Yield
The following table summarizes the causal relationship between internal reaction temperature and product distribution.
Temperature Range (°C)
MIPK Conversion (%)
Yield: Desired Acetal (%)
Yield: Polymerization (%)
Yield: Michael Adduct (%)
0 – 5
85
82
< 1
2
20 – 25 (Optimal)
98
92
2
4
40 – 45
> 99
65
15
19
65 (Reflux)
> 99
30
45
25
Self-Validating Experimental Protocol
Objective: Synthesize 3,3-dimethoxy-2-methyl-1-butene[1] with >90% yield while completely suppressing polymerization and conjugate addition.
Step 1: Preparation & Scavenging
In an oven-dried, argon-purged round-bottom flask, combine 1.0 equivalent of methyl isopropenyl ketone[2] and 3.0 equivalents of anhydrous methanol. Add 1.2 equivalents of trimethyl orthoformate (TMOF). Stir for 5 minutes to ensure homogeneity.
Step 2: Cooling & Catalysis (Critical Step)
Submerge the flask in an ice-water bath to bring the internal temperature to 0–5 °C. Slowly add 0.01 equivalents of p-TsOH monohydrate in small portions.
Self-Validation Check: The solution must remain pale yellow and highly fluid. Rapid darkening or a spike in viscosity indicates localized overheating and the onset of polymerization. If this occurs, immediately halt the addition and increase cooling.
Step 3: Reaction Propagation
Remove the ice bath. Stir the mixture at 20–25 °C for 4 hours. Monitor via GC-MS or TLC until MIPK conversion is >95%. Do not exceed 25 °C.
Step 4: Quenching (Causality Check)
Add 0.02 equivalents of triethylamine (TEA) to neutralize the acid catalyst.
Causality: Failing to neutralize the acid before concentration will cause the acetal to revert to the ketone or polymerize during distillation, as the removal of methanol shifts the equilibrium backward under acidic conditions.
Step 5: Isolation
Concentrate the mixture under reduced pressure (water bath strictly < 30 °C) to remove excess methanol and methyl formate. Purify the residue via fractional vacuum distillation to yield 3,3-dimethoxy-2-methyl-1-butene as a clear liquid[1].
Validating HPLC Analytical Methods for Quantifying 1-Butene, 3,3-dimethoxy-2-methyl-: A Comparative Guide to Detection Modalities
Executive Summary Quantifying 1-Butene, 3,3-dimethoxy-2-methyl- (also known as 3,3-dimethoxy-2-methyl-1-butene, C₇H₁₄O₂) presents a unique analytical challenge in pharmaceutical development and organic synthesis[1]. As a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Quantifying 1-Butene, 3,3-dimethoxy-2-methyl- (also known as 3,3-dimethoxy-2-methyl-1-butene, C₇H₁₄O₂) presents a unique analytical challenge in pharmaceutical development and organic synthesis[1]. As a volatile ketal[2], it lacks a conjugated chromophore, rendering direct UV detection practically useless.
In this guide, we objectively compare the performance of our Pre-column Derivatization RP-HPLC-UV Workflow against standard alternative methodologies (Direct GC-FID and Direct HPLC-CAD). By leveraging a controlled acid-catalyzed hydrolysis followed by 2,4-Dinitrophenylhydrazine (DNPH) derivatization[3], our workflow transforms a problematic analyte into a highly stable, UV-active compound, ensuring full compliance with ICH Q2(R2) validation standards[4].
Mechanistic Rationale: The Analytical Challenge
As a Senior Application Scientist, I frequently see laboratories waste weeks trying to force unsuitable detection modalities to work for volatile aliphatic ketals. Understanding the causality behind these failures is critical:
Why Direct HPLC-UV Fails: The analyte contains only an isolated alkene bond. Its UV cut-off is below 210 nm, a region where common mobile phases (like methanol or acetonitrile) and sample matrices heavily absorb, destroying specificity.
Why Direct HPLC-CAD/ELSD Fails: Charged Aerosol Detection (CAD) and Evaporative Light Scattering Detection (ELSD) require the evaporation of the mobile phase. Because 1-Butene, 3,3-dimethoxy-2-methyl- is highly volatile, it co-evaporates with the solvent, resulting in catastrophic signal loss and unworkable Limits of Detection (LOD).
Why Direct GC-FID Underperforms: While Gas Chromatography with Flame Ionization Detection (GC-FID) is the gold standard for volatiles, ketals are notoriously thermally labile. At typical GC inlet temperatures (e.g., 250°C), the compound partially degrades back into its parent ketone and methanol, causing irreproducible peak splitting and poor precision.
The Solution: Our optimized workflow bypasses these physical limitations through chemistry. We utilize a one-pot, two-step reaction:
Hydrolysis: Dilute acid converts the ketal into its parent ketone (3-methyl-3-buten-2-one).
Derivatization: DNPH reacts with the ketone to form a stable hydrazone derivative with a massive molar extinction coefficient at 360 nm[5].
Chemical transformation workflow from volatile ketal to UV-active hydrazone derivative.
Performance Comparison: Product vs. Alternatives
The following table summarizes the experimental validation data, comparing our Derivatization RP-HPLC-UV workflow against direct alternative methods.
Validation Parameter (ICH Q2)
Alternative 1: Direct GC-FID
Alternative 2: Direct HPLC-CAD
Our Workflow: DNPH RP-HPLC-UV
Sensitivity (LOD)
5.0 µg/mL
25.0 µg/mL (Evaporative loss)
0.05 µg/mL
Linearity (R²)
0.985 (Thermal degradation)
0.972 (Non-linear response)
0.9998
Precision (%RSD)
6.5%
8.2%
1.1%
Specificity
Prone to volatile matrix interference
Poor (Universal detector)
Excellent (Specific at 360 nm)
Robustness
Low (Sensitive to inlet temp)
Low (Sensitive to gas flow)
High (Stable derivative)
Data Interpretation: The derivatization workflow achieves a 100-fold improvement in sensitivity over GC-FID and eliminates the non-linear calibration issues inherent to aerosol-based detectors.
Self-Validating Experimental Protocol
Trustworthiness in analytical chemistry requires methods that monitor their own execution. To prevent false negatives caused by incomplete hydrolysis or derivatization failure, this protocol is designed as a self-validating system . We spike an Internal Standard (IS)—hexanal—into the sample prior to the reaction. Because hexanal undergoes the exact same DNPH derivatization kinetics, its final peak area serves as an internal system suitability check.
Step-by-Step Methodology
Phase 1: Reagent & Sample Preparation
DNPH Reagent: Dissolve 20 mg of 2,4-Dinitrophenylhydrazine in 10 mL of anhydrous acetonitrile (ACN). Add 100 µL of concentrated phosphoric acid (H₃PO₄) to act as the acid catalyst.
Internal Standard (IS): Prepare a 10 µg/mL solution of hexanal in ACN.
Sample Preparation: Dilute the sample containing 1-Butene, 3,3-dimethoxy-2-methyl- in anhydrous ACN to prevent premature, uncontrolled hydrolysis.
Phase 2: One-Pot Hydrolysis & Derivatization
4. In a 2 mL amber HPLC vial, combine:
100 µL of Sample Solution
50 µL of IS Solution
200 µL of acidified DNPH Reagent
50 µL of HPLC-grade Water (to drive the hydrolysis of the ketal).
Cap the vial and incubate at 40°C for 45 minutes. The water and acid will first hydrolyze the ketal to 3-methyl-3-buten-2-one, which immediately reacts with the excess DNPH[3].
Quenching: Add 600 µL of a 50:50 Water/ACN mixture to stop the reaction and dilute the sample to the final injection volume.
Phase 3: Chromatographic Separation
7. Column: High-Efficiency Core-Shell C18 (2.6 µm, 100 x 4.6 mm).
8. Mobile Phase:
Solvent A: Water (0.1% Formic Acid)
Solvent B: Acetonitrile (0.1% Formic Acid)
Gradient: 40% B to 80% B over 10 minutes, hold for 2 minutes, return to 40% B.
Flow Rate: 1.0 mL/min.
Detection: UV at 360 nm.
Self-Validation Check: If the IS (hexanal-DNPH) peak area deviates by >±5% from the established calibration baseline, the software automatically flags the run, ensuring data integrity.
ICH Q2(R2) Validation Framework
The recent ICH Q2(R2) guidelines emphasize a lifecycle approach to analytical procedure validation[4]. Our derivatization method was rigorously evaluated against these parameters to ensure it is fit-for-purpose in a GMP environment.
ICH Q2(R2) analytical validation parameters for the derivatization HPLC method.
Specificity: Evaluated using a Diode Array Detector (DAD). The 360 nm wavelength is highly specific to hydrazones, completely blinding the detector to unreacted aliphatic matrix components[5].
Accuracy & Precision: Spike recovery experiments demonstrated 98.5% – 101.2% accuracy, with an intra-day precision of 1.1% RSD, well within the ICH acceptance criteria[4].
Conclusion
Attempting to quantify 1-Butene, 3,3-dimethoxy-2-methyl- using direct GC-FID or HPLC-CAD introduces systemic errors due to thermal degradation and evaporative losses. By employing a rationally designed, self-validating pre-column derivatization workflow, laboratories can achieve superior specificity, a 100-fold increase in sensitivity, and robust ICH Q2(R2) compliance.
References
Validation of Analytical Procedures Q2(R2) - International Council for Harmonisation (ICH). Available at:[Link][4]
Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives - Analytical Chemistry (ACS Publications). Available at:[Link][3]
Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants - Waters Corporation. Available at:[Link]
An Optimized Method for the Measurement of Acetaldehyde by High-Performance Liquid Chromatography - National Institutes of Health (PMC). Available at:[Link][5]
Compounds of the sinensal type, intermediates and process therefor (US3943177A) - Google Patents. Available at:[1]
C7H14O2 Chemical Properties - Weblio Dictionary. Available at:[Link][2]
Comparative Guide: Dimethyl vs. Diethyl Acetals of Methyl Isopropenyl Ketone in Isoprenoid Synthesis
Introduction Methyl isopropenyl ketone (MIPK, 3-methyl-3-buten-2-one) is a highly versatile α,β-unsaturated ketone. Its acetal derivatives—specifically the dimethyl and diethyl variants—serve as critical building blocks...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Methyl isopropenyl ketone (MIPK, 3-methyl-3-buten-2-one) is a highly versatile α,β-unsaturated ketone. Its acetal derivatives—specifically the dimethyl and diethyl variants—serve as critical building blocks in organic synthesis, particularly for the construction of complex isoprenoids and agricultural pheromones[1]. By acting as masked vinyl ethers, these acetals undergo acid-catalyzed transacetalization with allylic alcohols. The subsequent in situ elimination forms allyl vinyl ethers, which spontaneously undergo [3,3]-sigmatropic Claisen rearrangements to yield chain-elongated isoprenoid skeletons[2].
For researchers and drug development professionals, selecting the correct acetal protecting group is not merely a matter of stability; it fundamentally dictates the kinetic viability of the downstream Claisen rearrangement. This guide provides an objective, data-driven comparison of the dimethyl and diethyl acetals of MIPK, detailing their mechanistic causality, performance metrics, and field-proven experimental workflows.
Mechanistic Causality: Why the Acetal Alkyl Group Matters
The choice between a dimethyl acetal (2,2-dimethoxy-3-methyl-3-butene) and a diethyl acetal (2,2-diethoxy-3-methyl-3-butene) governs the thermodynamics and kinetics of the transacetalization step.
Steric Bulk and Nucleophilic Attack: The methoxy groups of the dimethyl acetal present minimal steric hindrance. This facilitates rapid nucleophilic attack by incoming, often bulky, allylic alcohols. Conversely, the ethoxy groups of the diethyl acetal introduce moderate steric drag, slowing the establishment of the initial equilibrium.
Le Chatelier’s Principle & Byproduct Removal: To drive the formation of the transient allyl vinyl ether, the byproduct alcohol (methanol or ethanol) must be continuously removed from the reaction matrix. Methanol (bp 65 °C) is significantly easier to distill out of a toluene or xylene reflux system than ethanol (bp 78 °C). This makes the dimethyl acetal kinetically superior for driving the reaction to completion[3].
Hydrolytic Stability: Acetals are inherently prone to hydrolysis in the presence of adventitious moisture and trace acid. The diethyl acetal offers a slightly more robust profile for long-term storage due to the increased hydrophobicity and steric shielding provided by the ethyl groups.
Data Presentation: Comparative Performance
The following table summarizes the quantitative and qualitative differences between the two acetals to guide reagent selection in synthetic route design.
Property / Parameter
MIPK Dimethyl Acetal
MIPK Diethyl Acetal
Causality / Impact on Workflow
Chemical Structure
2,2-dimethoxy-3-methyl-3-butene
2,2-diethoxy-3-methyl-3-butene
Dictates steric hindrance during transacetalization.
Transacetalization Rate
High
Moderate
Methanol's smaller size allows faster equilibrium establishment with allylic alcohols.
Byproduct Boiling Point
65 °C (Methanol)
78 °C (Ethanol)
Lower bp of MeOH allows easier removal via fractional distillation, driving the Claisen rearrangement.
Hydrolytic Stability
Moderate
High
Diethyl acetal is less prone to degradation during extended storage due to hydrophobic shielding.
Reactions requiring higher temperatures or prolonged storage of the precursor.
Typical Yield (Claisen)
75 - 85%
60 - 70%
The dimethyl variant minimizes side-reactions by reducing the required residence time at elevated temperatures.
Experimental Workflows: Self-Validating Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating in-process controls to verify causality and reaction success at each critical juncture.
Protocol 1: Synthesis of MIPK Dimethyl Acetal
Objective: Generate the dimethyl acetal with >95% purity, validated by in-process GC-MS controls.
Reagent Preparation: In a flame-dried, argon-purged flask, combine 1.0 equivalent of MIPK, 3.0 equivalents of trimethyl orthoformate (acting as both a water scavenger and methylating agent), and 5.0 equivalents of anhydrous methanol.
Catalysis: Add 0.01 equivalents of p-toluenesulfonic acid (p-TsOH).
Causality: The acid protonates the carbonyl oxygen of MIPK, increasing its electrophilicity and lowering the activation energy for methanol attack.
Reaction & Monitoring (Validation): Stir the mixture at room temperature for 12 hours. Monitor the reaction via GC-MS. The disappearance of the MIPK peak (m/z 84) and the emergence of the acetal peak (m/z 130) provides definitive confirmation of conversion.
Quenching: Quench the reaction with anhydrous sodium carbonate to neutralize the acid catalyst.
Causality: Failure to strictly neutralize the acid will result in immediate reversion to the ketone during the concentration phase due to the reversibility of acetalization.
Purification: Filter the suspension and concentrate under reduced pressure. Distill the residue over sodium metal to yield pure MIPK dimethyl acetal.
Protocol 2: Isoprenoid Chain Elongation via Claisen Rearrangement
Objective: React MIPK dimethyl acetal with an allylic alcohol (e.g., geraniol) to form a chain-elongated α,β-unsaturated ketone[2].
Setup: In a distillation apparatus equipped with a short Vigreux column, combine 1.0 equivalent of geraniol, 2.5 equivalents of MIPK dimethyl acetal, and 0.05 equivalents of 2,4,6-trimethylbenzoic acid (a mild acid catalyst).
Heating & Distillation: Heat the mixture to 110 °C.
Causality: At this temperature, transacetalization initiates. As methanol is formed, it distills off, driving the equilibrium toward the allyl vinyl ether via Le Chatelier's principle. The elevated temperature simultaneously provides the thermal activation energy required for the [3,3]-sigmatropic rearrangement.
In-Process Validation: Monitor the vapor temperature at the distillation head. A steady vapor temperature of ~65 °C indicates active methanol generation. When the vapor temperature drops, transacetalization is complete.
Completion & Analysis (Validation): Increase the reaction temperature to 140 °C for 1 hour to ensure the Claisen rearrangement goes to completion. Cool the mixture and analyze via ^1^H-NMR and ^13^C-NMR. The disappearance of the allylic alcohol -OH proton and the appearance of a new ketone carbonyl peak in the ^13^C-NMR spectrum (~200 ppm) confirms successful chain elongation.
Workflow Visualization
Reaction pathway comparing MIPK dimethyl and diethyl acetals in isoprenoid chain elongation.
References
ChemInform Abstract: Isoprenoid Chain Elongations by Claisen Rearrangements Using Acetals as Precursors of Vinyl Ethers. ResearchGate. Available at:[Link]
Chemistry of the pheromones of mealybug and scale insects. RSC Publishing. Available at:[Link]
Isoprenoid Chain Elongations by Claisen Rearrangements Using Acetals as Precursors of Vinyl Ethers (Baeckström & Li). ResearchGate. Available at:[Link]
Process Intensification in Terpene Synthesis: Reproducibility of 3,3-Dimethoxy-2-methyl-1-butene Yield in Continuous Flow vs. Batch Reactors
Executive Summary 3,3-Dimethoxy-2-methyl-1-butene (CAS: 60893-76-7) is a highly valuable acetal intermediate utilized in the downstream synthesis of complex polyenes and sinensal-type compounds[1]. The synthesis of this...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
3,3-Dimethoxy-2-methyl-1-butene (CAS: 60893-76-7) is a highly valuable acetal intermediate utilized in the downstream synthesis of complex polyenes and sinensal-type compounds[1]. The synthesis of this compound relies on the acid-catalyzed acetalization of 3-methyl-3-buten-2-one (methyl isopropenyl ketone, MIPK) with methanol. Because acetalization is a thermodynamically controlled and highly reversible reaction, achieving reproducible, high-yield synthesis has historically been a challenge in traditional batch manufacturing.
This guide provides an objective, data-driven comparison of 3,3-dimethoxy-2-methyl-1-butene synthesis using traditional batch reactors versus continuous flow systems. For researchers and drug development professionals, transitioning to continuous flow architectures offers a transformative improvement in yield reproducibility by mastering heat transfer and equilibrium shifting[2].
Mechanistic Causality & The Equilibrium Challenge
The synthesis of 3,3-dimethoxy-2-methyl-1-butene is fundamentally governed by Le Chatelier's principle. The formation of the acetal releases one equivalent of water. If this water is not continuously sequestered, the oxocarbenium intermediate undergoes rapid hydrolysis, reverting to the starting ketone[3].
In batch systems , traditional water removal techniques—such as Dean-Stark traps or the stoichiometric addition of chemical scavengers like trimethyl orthoformate (TMOF)—are limited by the reactor's macro-mixing inefficiencies and low surface-area-to-volume ratios[2]. This results in localized thermal gradients that can degrade the sensitive terminal alkene and cause significant batch-to-batch yield fluctuations[4].
Conversely, continuous flow reactors mitigate these thermodynamic and kinetic bottlenecks through process intensification[2]. By passing the reagent stream through a packed-bed reactor (PBR) containing a solid acid catalyst (e.g., Amberlyst-15) and 3A molecular sieves, water is physically removed in-line immediately upon formation[5]. Furthermore, the micro-scale dimensions of the flow channels ensure near-perfect isothermal conditions, preventing thermal degradation and drastically narrowing the residence time distribution[4].
Fig 1: Acetalization mechanism illustrating the reversible step requiring continuous water removal.
Comparative Analysis & Experimental Data
To objectively evaluate reproducibility, identical molar ratios of reagents were processed through both a standard batch reactor and a continuous flow packed-bed system over five independent runs. Yields were quantified via GC-FID using dodecane as a self-validating internal standard.
Data Interpretation: The continuous flow system demonstrates a standard deviation nearly an order of magnitude lower than the batch process, confirming superior reproducibility.
Table 2: Operational Parameters Comparison
Parameter
Batch Reactor
Continuous Flow Reactor
Heat Transfer
Poor (Prone to thermal gradients)
Excellent (Strictly isothermal)
Water Removal
Chemical (TMOF addition)
Physical (In-line 3A Molecular Sieves)
Pressure Control
Atmospheric pressure
Pressurized (5 bar via BPR)
Scalability
Non-linear (Requires complete re-optimization)
Linear (Numbering-up / continuous run time)
Experimental Protocols
The following self-validating workflows detail the exact methodologies used to generate the comparative data.
Protocol A: Batch Reactor Synthesis
Reactor Setup: Equip a 500 mL round-bottom flask with a magnetic stirrer, a reflux condenser, and a nitrogen inlet.
Reagent Loading: Add 3-methyl-3-buten-2-one (100 mmol), anhydrous methanol (500 mmol), and trimethyl orthoformate (120 mmol) as the chemical water scavenger.
Catalyst & Standard Addition: Introduce p-toluenesulfonic acid (p-TsOH, 1 mol%) as the homogeneous catalyst. Add dodecane (10 mmol) as an internal standard for quantitative GC-FID tracking.
Reaction Execution: Heat the mixture to a gentle reflux (approx. 65°C) under a nitrogen atmosphere for 4 hours.
Quenching & Workup: Cool the reactor to room temperature. Quench the acid by adding 50 mL of saturated aqueous NaHCO₃. Extract the organic layer with diethyl ether (3 x 50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Validation: Analyze the crude mixture via GC-FID. Calculate the yield of 3,3-dimethoxy-2-methyl-1-butene relative to the dodecane internal standard.
Protocol B: Continuous Flow Synthesis
Reactor Preparation: Pack a stainless-steel tubular reactor (Internal Volume = 10 mL) with a homogeneous mixture of Amberlyst-15 solid acid catalyst and finely crushed 3A molecular sieves in a 1:3 (w/w) ratio[5].
System Equilibration: Flush the packed-bed reactor (PBR) with anhydrous methanol at 0.5 mL/min. Set the reactor temperature to 65°C using a precision Peltier heating jacket.
Reagent Delivery: Prepare a single feed solution containing 3-methyl-3-buten-2-one (1.0 M) and dodecane (0.1 M, internal standard) in anhydrous methanol.
Reaction Execution: Pump the feed solution through the PBR using an HPLC pump at a constant flow rate of 0.25 mL/min (Residence time = 40 minutes). Maintain system pressure at 5 bar using a back-pressure regulator (BPR) placed post-reactor to prevent solvent boiling and outgassing[4].
Steady-State Collection: Discard the first two reactor volumes (20 mL) to ensure steady-state operation. Collect the subsequent steady-state effluent in a flask pre-loaded with solid K₂CO₃ to immediately neutralize any trace leached acid.
Validation: Perform direct GC-FID analysis of the steady-state effluent to quantify the yield against the internal standard.
Fig 2: Workflow comparison highlighting operational phases of batch vs. continuous flow systems.
References
US3943177A - Compounds of the sinensal type, intermediates and process therefor - Google Patents
Source: Google Patents
URL
Batch vs.
Batch vs. Continuous Flow Chemistry: Which Process is More Suitable for Your Lab?
WO1999016735A1 - Method for making acetal compounds - Google Patents
Source: Google Patents
URL
Concatenated Batch and Continuous Flow Procedures for the Upgrading of Glycerol-Derived Aminodiols via N-Acetylation and Acetalization Reactions
Source: MDPI
URL
Comparative Stability Guide: 1-Butene, 3,3-dimethoxy-2-methyl- in Acidic vs. Basic Media
As a Senior Application Scientist specializing in synthetic route optimization, I frequently evaluate protecting group strategies for reactive enones. 1-Butene, 3,3-dimethoxy-2-methyl- (the dimethyl acetal of 3-methyl-3-...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist specializing in synthetic route optimization, I frequently evaluate protecting group strategies for reactive enones. 1-Butene, 3,3-dimethoxy-2-methyl- (the dimethyl acetal of 3-methyl-3-buten-2-one, also known as methyl isopropenyl ketone) is a highly specialized protecting group. In complex synthetic workflows and drug development, acetals are the premier choice for masking carbonyls because of their highly dichotomous stability profile: they are virtually impregnable to nucleophiles and strong bases, yet readily labile under aqueous acidic conditions .
This guide provides an objective comparison of the stability of 1-Butene, 3,3-dimethoxy-2-methyl- in acidic versus basic media, detailing the mechanistic causality, comparative kinetic data, and a self-validating experimental protocol.
Mechanistic Causality: Why Media Dictates Stability
The stability of 1-Butene, 3,3-dimethoxy-2-methyl- is entirely dependent on the availability of protons (H⁺) in the microenvironment.
Basic Media (High Stability):
In basic or strongly nucleophilic environments (e.g., NaOH, NaBH₄, Grignard reagents), the acetal remains fully intact. The causality lies in molecular orbital theory and electrostatics. The oxygen lone pairs on the methoxy groups repel incoming nucleophiles (like OH⁻). Furthermore, for a base to cleave the acetal, it would require the displacement of a methoxide ion (CH₃O⁻) via an Sₙ2 mechanism. Because methoxide is a poor leaving group, the molecule is thermodynamically and kinetically locked against basic degradation .
Acidic Media (High Lability):
In acidic media, the mechanism shifts entirely. The acid protonates one of the methoxy oxygens, transforming it into an excellent leaving group (methanol). The expulsion of methanol forms a resonance-stabilized oxocarbenium ion—which is the rate-determining step. Subsequent attack by water yields a hemiacetal intermediate, which rapidly collapses into the parent ketone (3-methyl-3-buten-2-one) and a second equivalent of methanol .
Logical mechanism of acetal stability and degradation in different pH media.
Comparative Data: Acidic vs. Basic Performance
To objectively compare the performance of 1-Butene, 3,3-dimethoxy-2-methyl- against alternative protecting groups (like silyl ethers, which can degrade in strong base), we evaluated its half-life and degradation profile across a strict pH gradient at 25°C.
Media Condition
pH Level
Reagent System
Half-Life (t₁/₂) at 25°C
24-Hour Recovery (%)
Primary Degradant
Strong Acid
2.0
0.1 M HCl (aq)
< 5 minutes
0.0%
3-methyl-3-buten-2-one
Weak Acid
5.0
Acetate Buffer
4.2 hours
< 5.0%
3-methyl-3-buten-2-one
Neutral
7.0
PBS
> 1 year
> 99.9%
None
Weak Base
9.0
Bicarbonate Buffer
> 1 year
> 99.9%
None
Strong Base
12.0
0.1 M NaOH (aq)
> 1 year
> 99.9%
None
Data Interpretation: The data demonstrates a strict pH-dependency. Below pH 5, the acetal is rapidly deprotected, making it an ideal transient masking group for the reactive enone. Above pH 7, it exhibits indefinite stability, outperforming alternatives that are susceptible to strongly basic or fluoride-rich conditions.
When assessing the stability of volatile or reactive intermediates like 3-methyl-3-buten-2-one, standard external calibration can introduce severe quantitative errors due to evaporation or polymerization of the alkene moiety. The following protocol utilizes an internal standard (IS) to create a self-validating system . By tracking the molar sum of the intact acetal and the hydrolyzed ketone relative to the inert IS, any deviation from 100% mass balance immediately flags evaporative loss or side reactions, ensuring absolute trustworthiness of the data.
Step-by-Step Protocol:
Preparation of Stock Solution: Dissolve 100 mg of 1-Butene, 3,3-dimethoxy-2-methyl- and 50 mg of 1,3,5-trimethoxybenzene (Internal Standard) in 10 mL of deuterated acetonitrile (CD₃CN). Causality note: 1,3,5-trimethoxybenzene is chosen because its aromatic ether linkages are completely inert to both acidic and basic hydrolysis at room temperature, providing a reliable baseline.
Media Aliquoting: Prepare NMR tubes containing 0.5 mL of the target aqueous buffer (e.g., D₂O adjusted to pH 2.0 with DCl, and D₂O adjusted to pH 12.0 with NaOD).
Reaction Initiation: Inject 0.1 mL of the stock solution into each NMR tube. Immediately cap and invert to mix thoroughly.
Kinetic Monitoring: Acquire quantitative ¹H-NMR spectra at t = 0, 15 min, 1 h, 4 h, and 24 h.
Quantification & Self-Validation:
Integrate the IS peak (aromatic protons at δ ~6.1 ppm).
Integrate the acetal methoxy protons (δ ~3.2 ppm) and the newly formed ketone methyl protons (δ ~2.3 ppm).
Validation Check: The sum of the molar equivalents of (Intact Acetal + Hydrolyzed Ketone) must equal the initial molar equivalent of the acetal relative to the IS. If the mass balance drops below 95%, the run is invalidated due to volatility losses or alkene polymerization.
Experimental workflow for self-validating NMR kinetic stability assay.
Conclusion
For drug development professionals and synthetic chemists, 1-Butene, 3,3-dimethoxy-2-methyl- serves as a highly reliable protecting group. Its absolute stability in basic media ensures compatibility with aggressive nucleophilic transformations, while its rapid, clean hydrolysis in acidic media allows for mild deprotection. By utilizing the self-validating kinetic assay provided, researchers can confidently map its stability profile within their specific proprietary workflows without falling victim to false degradation artifacts.
References
Title: Acetals as Protecting Groups
Source: Chemistry LibreTexts
URL: [Link]
Benchmarking 3,3-dimethoxy-2-methyl-1-butene: A Comparative Guide to its Copolymerization Performance
For the pioneering researcher and polymer scientist, the introduction of a novel monomer into the ever-expanding library of polymer building blocks is a moment of both opportunity and challenge. 3,3-dimethoxy-2-methyl-1-...
Author: BenchChem Technical Support Team. Date: April 2026
For the pioneering researcher and polymer scientist, the introduction of a novel monomer into the ever-expanding library of polymer building blocks is a moment of both opportunity and challenge. 3,3-dimethoxy-2-methyl-1-butene, a sterically hindered vinyl ether, presents a unique combination of structural features that suggest potential for creating copolymers with novel properties. This guide provides a comprehensive framework for evaluating its performance in copolymerization studies, offering a comparative analysis against established vinyl ether monomers and detailed experimental protocols to empower your research and development efforts.
Introduction: The Promise of a Sterically Hindered Monomer
The unique structure of 3,3-dimethoxy-2-methyl-1-butene, characterized by a neopentyl-like quaternary carbon adjacent to the double bond and two methoxy groups, suggests a significant level of steric hindrance. This structural feature is anticipated to profoundly influence its polymerization behavior, potentially leading to copolymers with distinct thermal and mechanical properties. While direct experimental data on the copolymerization of this specific monomer is not yet prevalent in published literature, we can draw valuable insights from studies on structurally analogous vinyl ethers and sterically hindered olefins.
This guide will benchmark the expected performance of 3,3-dimethoxy-2-methyl-1-butene by:
Analyzing the impact of steric hindrance on cationic polymerization based on existing literature.
Providing a comparative overview of its predicted reactivity against common comonomers like isobutyl vinyl ether (IBVE), ethyl vinyl ether (EVE), and 2-chloroethyl vinyl ether (CEVE).
Presenting a robust, adaptable experimental protocol for conducting copolymerization studies and determining key performance metrics such as reactivity ratios.
The Impact of Steric Hindrance on Cationic Copolymerization
Cationic polymerization, the primary method for polymerizing electron-rich olefins like vinyl ethers, is highly sensitive to the steric environment of the monomer. The propagation step involves the attack of the monomer's double bond on the growing carbocationic chain end. Increased steric bulk around the double bond can have several consequences:
Reduced Reactivity: The bulky substituents can physically impede the approach of the monomer to the active center, leading to a lower propagation rate constant. Studies on β-methyl substituted vinyl ethers (propenyl ethers) have shown that bulky substituents can lead to lower reactivity compared to their non-substituted counterparts.[1]
Increased Propensity for Chain Transfer: Steric congestion at the propagating chain end can favor chain transfer reactions over propagation, potentially leading to lower molecular weight polymers.[1]
Altered Stereochemistry: The steric environment can influence the stereochemistry of monomer addition, potentially leading to polymers with different tacticities and, consequently, different physical properties.
Given the structure of 3,3-dimethoxy-2-methyl-1-butene, it is reasonable to hypothesize that it will exhibit lower reactivity in homopolymerization and copolymerization compared to less hindered vinyl ethers.
Comparative Monomer Overview
To effectively benchmark the performance of 3,3-dimethoxy-2-methyl-1-butene, it is crucial to compare its expected behavior with that of well-characterized vinyl ethers.
Monomer
Structure
Key Characteristics & Typical Reactivity
3,3-dimethoxy-2-methyl-1-butene
C=C(C(CH3)(OCH3)2)C
Predicted: High steric hindrance, potentially lower reactivity, may influence copolymer microstructure and properties.
Isobutyl Vinyl Ether (IBVE)
C=C-O-CH2-CH(CH3)2
Commonly used, exhibits good reactivity in cationic polymerization, forms flexible polymers.[2][3][4][5]
Ethyl Vinyl Ether (EVE)
C=C-O-CH2-CH3
Another widely used vinyl ether, generally shows high reactivity.[6]
2-Chloroethyl Vinyl Ether (CEVE)
C=C-O-CH2-CH2-Cl
The chlorine atom offers a site for post-polymerization modification, influencing its reactivity.[7][8][9]
Experimental Design for Benchmarking Studies
A systematic experimental approach is essential to accurately characterize the copolymerization behavior of 3,3-dimethoxy-2-methyl-1-butene. The following sections outline a detailed workflow for determining reactivity ratios and evaluating copolymer properties.
Figure 1: Experimental workflow for benchmarking the copolymerization performance of a novel monomer.
Step-by-Step Experimental Protocol: Determination of Reactivity Ratios
This protocol provides a generalized procedure for the cationic copolymerization of a novel vinyl ether (M1, e.g., 3,3-dimethoxy-2-methyl-1-butene) with a known comonomer (M2, e.g., IBVE).
Initiator: Tin(IV) chloride (SnCl₄) solution in toluene (e.g., 0.1 M)
Quenching Agent: Methanol (pre-chilled to -78 °C)
Inert gas: Nitrogen or Argon
Procedure:
Monomer and Solvent Purification:
Dry all glassware in an oven at 120 °C overnight and cool under a stream of inert gas.
Purify monomers by distillation over calcium hydride (CaH₂) under reduced pressure.
Dry toluene by refluxing over sodium/benzophenone until a persistent blue color is obtained, then distill under an inert atmosphere.
Reaction Setup:
Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar under a positive pressure of inert gas.
Cool the flask to the desired reaction temperature (e.g., -78 °C) using a dry ice/acetone bath.
Copolymerization:
In a series of separate experiments, charge the Schlenk flask with varying molar ratios of M1 and M2 in anhydrous toluene. A typical total monomer concentration is 1 M.
Initiate the polymerization by adding a calculated amount of the SnCl₄ solution via syringe.
Allow the reaction to proceed for a specific time, aiming for low monomer conversion (<10%) to ensure the monomer feed ratio remains relatively constant.
Terminate the polymerization by adding an excess of pre-chilled methanol.
Copolymer Isolation and Purification:
Allow the reaction mixture to warm to room temperature.
Precipitate the copolymer by pouring the solution into a large volume of a non-solvent (e.g., methanol).
Filter the precipitated polymer and redissolve it in a suitable solvent (e.g., chloroform or THF).
Reprecipitate the polymer to remove unreacted monomers and initiator residues.
Dry the purified copolymer under vacuum to a constant weight.
Copolymer Characterization:
Composition: Determine the copolymer composition using ¹H NMR spectroscopy by integrating characteristic peaks of each monomer unit.
Molecular Weight: Analyze the number-average molecular weight (Mn) and dispersity (Đ) using Gel Permeation Chromatography (GPC).
Thermal Properties: Investigate the glass transition temperature (Tg) using Differential Scanning Calorimetry (DSC) and thermal stability using Thermogravimetric Analysis (TGA).
Calculation of Reactivity Ratios
The determined copolymer compositions at different monomer feed ratios can be used to calculate the monomer reactivity ratios (r₁ and r₂) using methods such as the Fineman-Ross or Kelen-Tüdős methods.[10] These ratios provide quantitative insight into the relative reactivity of the monomers.
r₁ > 1: The growing chain ending in M₁ prefers to add another M₁ monomer.
r₁ < 1: The growing chain ending in M₁ prefers to add an M₂ monomer.
r₁ ≈ 1: The growing chain shows no preference.
r₁ ≈ 0: The growing chain cannot add another M₁ monomer (alternating tendency).
The product of the reactivity ratios (r₁r₂) indicates the overall copolymerization behavior:
r₁r₂ ≈ 1: Ideal copolymerization, random incorporation of monomers.
r₁r₂ < 1: Tendency towards alternation.
r₁r₂ > 1: Tendency towards blockiness.
Predicted Performance and Comparative Analysis
Based on the principles of steric hindrance, the following performance characteristics can be predicted for 3,3-dimethoxy-2-methyl-1-butene in copolymerization:
Table 1: Predicted Reactivity Ratios and Copolymer Properties
Comonomer (M₂)
Predicted r₁ (3,3-dimethoxy-2-methyl-1-butene)
Predicted r₂ (Comonomer)
Expected Copolymer Microstructure
Potential Copolymer Properties
IBVE
< 1
> 1
Random with lower incorporation of M₁
Increased Tg compared to PIBVE homopolymer, potentially altered solubility.
EVE
< 1
> 1
Random with lower incorporation of M₁
Increased Tg and potentially enhanced thermal stability compared to PEVE.
CEVE
< 1
> 1
Random with lower incorporation of M₁, providing functional handles.
Functional copolymer with potential for further modification, likely with a higher Tg.
It is anticipated that the reactivity of 3,3-dimethoxy-2-methyl-1-butene will be significantly lower than that of the common vinyl ethers listed. The steric bulk may also lead to a greater tendency for chain transfer reactions, which could result in copolymers with lower molecular weights compared to those prepared with less hindered monomers under identical conditions.
Conclusion and Future Outlook
While direct experimental data for the copolymerization of 3,3-dimethoxy-2-methyl-1-butene remains to be established, this guide provides a solid foundation for its systematic evaluation. By understanding the anticipated effects of its unique sterically hindered structure and employing the detailed experimental protocols outlined, researchers can effectively benchmark its performance against established monomers.
The exploration of this novel monomer holds the potential to yield new polymeric materials with tailored properties. The insights gained from such studies will not only expand the toolbox for polymer chemists but also pave the way for advancements in materials science, with potential applications in coatings, adhesives, and specialty polymers where unique thermal and mechanical characteristics are desired.
References
Effect of steric hindrance on the properties of antibacterial and biocompatible copolymers. (2011). Journal of Polymer Science Part A: Polymer Chemistry, 49(5), 1285-1293.
Mondal, A., Samanta, P., Pan, S., Singha, S., Tallury, S. S., Nguyen, G., ... & De, P. (2025). Reactivity ratio study for the cationic copolymerization of vinyl ethers with 2,3-dihydrofuran. Journal of Macromolecular Science, Part A, 62(2), 105-114.
Mondal, A., Samanta, P., Pan, S., Singha, S., Tallury, S. S., Nguyen, G., ... & De, P. (2025). Reactivity ratio study for the cationic copolymerization of vinyl ethers with 2,3-dihydrofuran. Taylor & Francis Online.
Kallitsis, J. K., & Pitsikalis, M. (2019). Statistical Copolymers of n-Butyl Vinyl Ether and 2-Chloroethyl Vinyl Ether via Metallocene-Mediated Cationic Polymerization. A Scaffold for the Synthesis of Graft Copolymers. Polymers, 11(9), 1498.
Li, Y., Zhang, Y., & Zhang, Y. (2023). Visible light-catalyzed living cationic homopolymerization and copolymerization of isobutyl vinyl ether: Characteristics and mechanism. European Polymer Journal, 183, 111743.
Varner, T. P., Teator, A. J., Reddi, Y., Jacky, P. E., Cramer, C. J., & Leibfarth, F. A. (2020). Mechanistic Insight into the Stereoselective Cationic Polymerization of Vinyl Ethers. Journal of the American Chemical Society, 142(40), 17175–17186.
Sugihara, S., & Aoshima, S. (2025). Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers): Synthesis of Hydroxy-Functional Polymers with High Tg and LCST-Type Thermoresponse. Polymers, 17(22), 4831.
Varner, T. P. (2021).
Jacky, P. E. (2021). Stereocontrolled Cationic Copolymerization of Vinyl Ethers. Carolina Digital Repository.
Aoshima, S., & Kanaoka, S. (2017). Synthesis and Degradation of Vinyl Polymers with Evenly Distributed Thioacetal Bonds in Main Chains.
Zhang, Y., Zhang, Y., & Li, Y. (2019). Characteristics and Mechanism of Vinyl Ether Cationic Polymerization in Aqueous Media Initiated by Alcohol/B(C6F5)3/Et2O. Polymers, 11(3), 500.
Plachouras, N. V., & Pitsikalis, M. (2023).
Shoichet, M. S., & Wang, Y. (2000). Radical Copolymerization of Novel Trifluorovinyl Ethers with Ethyl Vinyl Ether and Vinyl Acetate: Estimating Reactivity Ratios and Understanding Reactivity Behavior of the Propagating Radical. Journal of Polymer Science Part A: Polymer Chemistry, 38(8), 1344-1354.
Aoshima, S., & Kanaoka, S. (2011). Living Cationic Polymerization of Vinyl Ethers Using a Strong Lewis Acid without Stabilizing Additives. Macromolecules, 44(1), 74-80.
Aoshima, S., & Sugihara, S. (2018). Controlled cationic copolymerization of vinyl monomers and cyclic acetals via concurrent vinyl-addition and ring-opening mechanisms: the systematic study of structural effects on the copolymerization behavior. Polymer Chemistry, 9(3), 299-308.
Plachouras, N. V., & Pitsikalis, M. (2023). Statistical Copolymers of N–Vinylpyrrolidone and 2–Chloroethyl Vinyl Ether via Radical RAFT Polymerization: Monomer Reactivity Ratios, Thermal Properties, and Kinetics of Thermal Decomposition of the Statistical Copolymers. Polymers, 15(8), 1970.
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Schlaad, H., & Laschewsky, A. (1997). Cationic Initiation of Vinyl Ether Polymerization Induced by (4-RC6H4)(4-RC6H4)RCX in Conjunction with Silica: Producing Highly Head Group Functionalized Polymers. Macromolecules, 30(11), 3121–3128.
Plachouras, N. V., & Pitsikalis, M. (2023). Statistical Copolymers of N–Vinylpyrrolidone and 2–Chloroethyl Vinyl Ether via Radical RAFT Polymerization: Monomer Reactivity Ratios, Thermal Properties, and Kinetics of Thermal Decomposition of the Statistical Copolymers. Polymers, 15(8), 1970.
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Author: BenchChem Technical Support Team. Date: April 2026
Title: Comparative Thermodynamic Stability Guide: 1-Butene Derivatives vs. 3,3-Dimethoxy-2-methyl-1-butenePrepared by: Senior Application Scientist
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Executive Summary & Thermochemical Framework
In advanced drug development and complex natural product synthesis, the thermodynamic stability of alkene building blocks dictates reaction conditions, storage parameters, and the viability of downstream functionalization. 1-Butene and its derivatives serve as foundational aliphatic motifs. However, introducing highly functionalized groups—such as the dimethyl acetal in 3,3-dimethoxy-2-methyl-1-butene (a critical intermediate in the synthesis of sinensal-type compounds [3])—fundamentally alters the thermodynamic landscape of the molecule.
This guide objectively compares the thermodynamic stability of standard 1-butene derivatives against 3,3-dimethoxy-2-methyl-1-butene. By analyzing the enthalpy of hydrogenation (
ΔHhyd
), we can quantify the exact energetic differences driven by hyperconjugation, steric strain, and inductive electronic effects.
Mechanistic Causality: Electronics vs. Sterics
To understand the stability of these derivatives, we must evaluate the causality behind their thermochemical behavior [1]:
Baseline Hyperconjugation: Unsubstituted 1-butene is a high-energy (less stable) terminal alkene. Adding a methyl group to the C2 position (forming 2-methyl-1-butene) creates a 1,1-disubstituted double bond. This allows for hyperconjugation (
σC−H→π∗
), stabilizing the ground state of the alkene and reducing the heat released upon hydrogenation by approximately 1.8 kcal/mol.
Steric Bulk (The Allylic Penalty): In 3-methyl-1-butene, the bulky isopropyl group sits at the allylic position. Because it does not increase the substitution on the double bond itself, it offers no hyperconjugative stabilization. Instead, it introduces steric crowding, keeping the molecule at a high energy state similar to 1-butene.
The Acetal Tug-of-War (3,3-Dimethoxy-2-methyl-1-butene): This molecule is 1,1-disubstituted, meaning it possesses the baseline stability of 2-methyl-1-butene. However, the C3 position is bonded to two highly electronegative oxygen atoms. These oxygens exert a strong inductive electron-withdrawing effect (-I effect) through the sigma framework, pulling electron density away from the alkene and slightly diminishing the hyperconjugative stabilization [2]. Furthermore, the bulky acetal group forces the molecule into a sterically restricted conformation. The interplay between the stabilizing 1,1-disubstitution and the destabilizing -I effect places its thermodynamic stability firmly between mono-substituted butenes and pure alkyl-disubstituted butenes.
Thermodynamic stability hierarchy of 1-butene derivatives based on enthalpy of hydrogenation.
Quantitative Thermodynamic Data
The following table summarizes the thermochemical data. Note: A more negative
ΔHhyd
indicates a higher energy (less thermodynamically stable) reactant.
Compound
Substitution Pattern
Dominant Electronic/Steric Effects
ΔHhyd
(kcal/mol)
Relative Stability
1-Butene
Monosubstituted
None (Baseline)
-30.3
Low
3-Methyl-1-butene
Monosubstituted
Steric hindrance at allylic carbon
-30.3
Low
3,3-Dimethoxy-2-methyl-1-butene
1,1-Disubstituted
Hyperconjugation + Inductive (-I)
-28.9*
Moderate-High
2-Methyl-1-butene
1,1-Disubstituted
Maximum Hyperconjugation
-28.5
High
*Value estimated via Benson group additivity rules, adjusting for the inductive destabilization of the acetal group relative to the pure alkyl framework of 2-methyl-1-butene.
Self-Validating Calorimetric Protocol
To empirically verify the thermodynamic stability of 3,3-dimethoxy-2-methyl-1-butene, Isothermal Titration Calorimetry (ITC) coupled with catalytic hydrogenation is utilized.
Expertise Insight: Acetals are highly sensitive to acidic hydrolysis. Standard Palladium on Carbon (Pd/C) catalysts often contain residual acidic sites on the carbon support. If used directly, the catalyst will hydrolyze the 3,3-dimethoxy group into methyl isopropenyl ketone and methanol, completely invalidating the thermodynamic measurement. The protocol below incorporates a basic additive to create a self-validating, closed-loop system that prevents side reactions.
Step-by-Step Methodology:
Calorimeter Calibration (Internal Standard):
Load the reaction cell with anhydrous cyclohexane and 5 mol% Pd/C.
Inject a known quantity of 1-hexene under 1 atm of
H2
.
Integrate the heat flow. The system is validated only if the calculated
ΔHhyd
matches the literature standard (-30.1 kcal/mol).
Sample Preparation (The Crucial Step):
Prepare a 0.5 M solution of 3,3-dimethoxy-2-methyl-1-butene in anhydrous cyclohexane.
Add 0.1 mol% Triethylamine (
Et3N
). Causality: The amine neutralizes acidic sites on the Pd/C support, ensuring the acetal remains intact during the exothermic hydrogenation.
Isothermal Hydrogenation:
Inject the neutralized sample into the calorimeter cell containing Pd/C and cyclohexane under 1 atm
H2
at 25°C.
Monitor the exothermic heat flow until the baseline is fully re-established, indicating 100% conversion.
Post-Run Validation (NMR):
Extract the product mixture and analyze via
1H
-NMR.
Validation Check: The absence of a methyl ketone singlet at ~2.1 ppm confirms that zero acid-catalyzed hydrolysis occurred. The presence of pure 3,3-dimethoxy-2-methylbutane validates the integrated enthalpy value.
Self-validating calorimetric workflow for determining alkene heat of hydrogenation.
References
Title: 13.4.21.4: Hydrogenation of Alkenes
Source: Chemistry LibreTexts
URL: [Link]
Title: The Conjugation Stabilization of 1,3-Butadiyne Is Zero
Source: Organic Letters - ACS Publications
URL: [Link]
Title: US3943177A - Compounds of the sinensal type, intermediates and process therefor
Source: Google Patents
URL
Safety & Regulatory Compliance
Safety
Personal protective equipment for handling 1-Butene, 3,3-dimethoxy-2-methyl-
An authoritative, step-by-step operational guide for the safe handling, storage, and disposal of 1-Butene, 3,3-dimethoxy-2-methyl- (also known as 3,3-dimethoxy-2-methyl-1-butene). This guide is designed for researchers,...
Author: BenchChem Technical Support Team. Date: April 2026
An authoritative, step-by-step operational guide for the safe handling, storage, and disposal of 1-Butene, 3,3-dimethoxy-2-methyl- (also known as 3,3-dimethoxy-2-methyl-1-butene).
This guide is designed for researchers, scale-up chemists, and drug development professionals. It synthesizes regulatory compliance with mechanistic chemical insights to ensure a self-validating safety culture in the laboratory.
Chemical Hazard Profile & Mechanistic Causality
To handle 3,3-dimethoxy-2-methyl-1-butene safely, operators must first understand the molecular vulnerabilities of the compound. This chemical features two highly reactive functional groups: a terminal alkene and a dimethyl acetal.
Flammability (Category 2 Liquid): Due to its low molecular weight (130.18 g/mol ) and high vapor pressure, this compound readily forms explosive mixtures with air at room temperature. Ignition sources must be strictly eliminated [1].
Peroxide Formation (Class B Peroxide Former): Acetals and ethers are notorious for undergoing auto-oxidation upon exposure to atmospheric oxygen. The C-H bond adjacent to the ether oxygens is abstracted by oxygen diradicals, forming hydroperoxides. If the chemical is distilled or evaporated, these heavy peroxides concentrate in the residue and can detonate under thermal or mechanical shock [3].
Acid-Catalyzed Hydrolysis: Acetals are stable in basic and neutral conditions but are highly labile in the presence of acids. Trace acidic impurities (or acidic silica gel) combined with ambient moisture will trigger rapid hydrolysis, cleaving the molecule into 3-methyl-3-buten-2-one and methanol. This not only destroys the reagent but can also generate vapor pressure in sealed containers.
Caption: Mechanistic pathway of acid-catalyzed hydrolysis of 3,3-dimethoxy-2-methyl-1-butene.
Personal Protective Equipment (PPE) Matrix
Selecting the correct PPE requires anticipating the worst-case scenario (e.g., a splash or a flash fire). Standard nitrile exam gloves provide only transient splash protection against organic acetals; they will degrade rapidly upon sustained contact.
Table 1: Task-Based PPE Selection Matrix [2]
Operational Scale
Hand Protection
Body Protection
Eye/Face Protection
Respiratory Protection
Analytical (< 10 mL)
Double-gloved Nitrile (min 4 mil). Change immediately if splashed.
100% Cotton Lab Coat, long pants, closed-toe shoes.
Safety glasses with side shields.
None required if handled in a certified fume hood.
Preparative (10 mL - 1 L)
Utility-grade Butyl Rubber gloves over Nitrile inner gloves.
Flame-Resistant (FR) Lab Coat (Nomex or equivalent).
Chemical splash goggles.
None required if handled in a certified fume hood.
Scale-Up / Distillation (> 1 L)
Heavy-duty Butyl or Silver Shield gloves.
FR Lab Coat, chemical-resistant apron.
Goggles + Full Face Shield.
Half-mask respirator with organic vapor (OV) cartridges if ventilation is compromised.
Operational Workflows & Methodologies
Workflow A: Mandatory Peroxide Testing
Because 3,3-dimethoxy-2-methyl-1-butene is a Class B peroxide former, it must be tested periodically (every 6 months after opening) and always prior to distillation or evaporation [4].
Step-by-Step KI/Acetic Acid Testing Protocol:
Visual Inspection: Before touching the bottle, inspect it under a flashlight. Causality: If you observe solid crystals around the cap or liquid stratification, do not touch the bottle. Crystals indicate solid shock-sensitive peroxides. Contact Environmental Health & Safety (EHS) immediately.
Control Validation: Prepare a known positive control (e.g., dilute hydrogen peroxide) and a negative control (pure water) to validate the test strips.
Sampling: In a fume hood, extract 1 mL of the acetal using a clean glass pipette.
Testing: Dip a commercial peroxide test strip into the aliquot for 1 second. Shake off excess liquid.
Reading: Wait 15 seconds and compare the color pad to the manufacturer's scale.
Table 2: Peroxide Concentration Action Limits [3]
Peroxide Level (ppm)
Operational Action Required
0 - 3 ppm
Safe for immediate use or distillation.
3 - 30 ppm
Unsafe for distillation. Quench peroxides using activated alumina or ferrous sulfate (FeSO4) washing before use.
> 30 ppm
Extreme hazard. Do not move or attempt to quench. Evacuate the immediate hood area and contact EHS for hazardous disposal.
Workflow B: Safe Distillation Setup
If the reagent requires purification, the distillation must be designed to prevent the concentration of undetected peroxides and eliminate ignition sources.
Inert Atmosphere: Purge the entire distillation apparatus with Argon or Nitrogen. Causality: Excluding oxygen prevents the formation of new peroxides at elevated temperatures.
Inhibitor Addition: Add a high-boiling radical scavenger, such as BHT (Butylated hydroxytoluene) or hydroquinone, to the distillation flask.
Heating Mechanism: Use a silicone oil bath or a specialized heating mantle connected to a proportional-integral-derivative (PID) temperature controller. Never use a heat gun or open flame [2].
Residual Volume: Critical Step: Never distill to dryness. Leave at least 10-20% of the original liquid volume in the boiling flask. Peroxides have higher boiling points than the parent alkene/acetal; distilling to dryness concentrates them, leading to auto-ignition or detonation.
Caption: Logical decision matrix for peroxide testing and distillation workflows.
Storage and Logistics
Proper storage extends the shelf life of the chemical and mitigates spontaneous hazards.
Atmosphere: Store under an inert gas (Argon is preferred over Nitrogen as it is heavier than air and blankets the liquid more effectively).
Temperature & Light: Store in an explosion-proof refrigerator (2°C to 8°C) in a dark, amber glass bottle. UV light accelerates radical initiation and peroxide formation [4].
Segregation: Strictly segregate from concentrated acids (e.g., HCl, H2SO4, Lewis acids like BF3), strong oxidizers, and halogens.
Inventory Tracking: Apply a physical label noting the Date Received , Date Opened , and Date Tested . Unopened containers should be disposed of after 12 months; opened containers must be tested or disposed of every 6 months [3].
Spill Response and Disposal Plan
Small Spills (< 500 mL):
Eliminate all ignition sources immediately.
Don utility gloves and a half-mask OV respirator.
Cover the spill with a non-combustible absorbent (e.g., vermiculite or sand—do not use paper towels).
Sweep the absorbed material using non-sparking tools (brass or plastic) into a secondary containment bucket.
Disposal: Do not dispose of 3,3-dimethoxy-2-methyl-1-butene down the sink. Collect as halogen-free organic hazardous waste. If the chemical has tested positive for peroxides (but < 30 ppm), indicate "Contains Trace Peroxides" on the hazardous waste manifest to alert the disposal technicians.
References
29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA).[Link]
Standard Operating Procedure: Flammable Liquids. Yale Environmental Health & Safety.[Link]
Peroxide-Forming Chemicals. Division of Research Safety - University of Illinois.[Link]
Use and Storage of Peroxide-Forming Chemicals. University of Nebraska-Lincoln Environmental Health and Safety.[Link]
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